4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

• CAS: 5498-17-9

Core Science & Biosynthesis

A Comprehensive Guide to the NMR Spectroscopic Characterization of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

Abstract

This technical guide provides an in-depth exploration of the Nuclear Magnetic Resonance (NMR) spectroscopic characterization of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol, a heterocyclic compound of interest in medicinal chemistry and materials science. As a molecule structurally related to widely used s-triazine herbicides like atrazine, its unambiguous structural elucidation is paramount for research and development.[1][2] This document moves beyond a simple recitation of data, offering a field-proven methodology grounded in the principles of structural chemistry. We will dissect the causality behind experimental choices, from solvent selection to the application of advanced 2D NMR techniques, to provide a self-validating protocol for researchers, scientists, and drug development professionals. The guide details complete protocols for ¹H NMR, ¹³C NMR, and 2D correlation experiments (COSY, HSQC, HMBC), presents a thorough interpretation of the resulting spectra, and summarizes key data in structured tables and diagrams for clarity and ease of use.

Foundational Principles: Structure, Tautomerism, and NMR Strategy

The first step in any spectroscopic analysis is a fundamental understanding of the molecule's structure and potential dynamic behaviors in solution. The title compound, with CAS Number 5498-17-9, possesses a 1,3,5-triazine core substituted with two distinct amino groups and a thiol moiety.

The Critical Question of Tautomerism

A key feature of 2-mercapto-1,3,5-triazines is the existence of thiol-thione tautomerism. The molecule can theoretically exist in the aromatic thiol form (possessing an S-H group) or the non-aromatic thione form (with a C=S double bond and an N-H proton on the ring). In the vast majority of cases for related heterocyclic thiols, the thione form is overwhelmingly dominant in solution. Our entire analytical strategy is predicated on this assumption, which the subsequent NMR data will serve to validate. The expected dominant tautomer is therefore 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazinane-2-thione . This has profound implications for the NMR spectra:

• We expect to observe N-H protons from the amino substituents and an N-H proton on the triazine ring itself.

• The ¹³C NMR spectrum should feature a signal characteristic of a thiocarbonyl (C=S) carbon, typically at a very high chemical shift (>175 ppm).

Structural Overview for NMR Prediction

To systematically interpret the NMR data, we must first identify the unique (non-equivalent) proton and carbon environments within the molecule.

Caption: Molecular structure of the dominant thione tautomer with atom numbering for NMR assignment.

Based on this structure, we anticipate:

• ¹H NMR: 7 distinct signals (3 N-H, 1 CH, 1 CH₂, 2 CH₃).

• ¹³C NMR: 6 distinct signals (3 triazine carbons, 1 CH, 1 CH₂, 2 CH₃).

Experimental Methodology: A Self-Validating Protocol

The quality of NMR data is critically dependent on rigorous experimental protocol. For triazine derivatives, which often exhibit poor solubility, careful planning is essential.[3]

Protocol: Sample Preparation

• Analyte Weighing: Accurately weigh approximately 10-15 mg of the dried analyte directly into a clean, dry NMR tube.

• Solvent Selection & Addition: Add approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

  • Causality: DMSO-d₆ is the solvent of choice for this class of compound for two primary reasons. First, its high polarity effectively solubilizes many triazine derivatives that are insoluble in less polar solvents like chloroform (CDCl₃).[3] Second, as a hydrogen bond acceptor, it slows down the rate of proton exchange for the N-H protons, allowing them to be observed as sharper signals, which is critical for confirming the thione tautomer.

• Homogenization: Gently vortex or sonicate the sample at room temperature until the analyte is fully dissolved. A clear, particulate-free solution is required.

• Internal Standard: Tetramethylsilane (TMS) is typically pre-added to the deuterated solvent by the manufacturer and serves as the internal reference (δ 0.00 ppm).

Protocol: NMR Data Acquisition

• Instrumentation: A 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Tune and match the probe for the ¹H frequency.

  • Acquire a standard single-pulse experiment.

  • Parameters: Spectral width of ~16 ppm, acquisition time of ~3 seconds, relaxation delay of 2 seconds, 16-32 scans.

• ¹³C NMR Acquisition:

  • Tune and match the probe for the ¹³C frequency.

  • Acquire a standard proton-decoupled experiment (e.g., zgpg30).

  • Parameters: Spectral width of ~220 ppm, acquisition time of ~1 second, relaxation delay of 2 seconds, 1024-2048 scans.

• Protocol: D₂O Exchange for N-H Confirmation

  • After acquiring the initial ¹H NMR spectrum, add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

  • Shake the tube gently to mix.

  • Re-acquire the ¹H NMR spectrum using the same parameters.

  • Trustworthiness: This is a simple yet powerful self-validating step. The deuterium in D₂O will rapidly exchange with the acidic N-H protons. Signals corresponding to N-H protons in the original spectrum will disappear or significantly diminish in the post-exchange spectrum, providing unambiguous confirmation of their identity.[4]

Spectral Interpretation and Data Analysis

The following sections provide a detailed prediction and interpretation of the NMR spectra based on established chemical shift principles and data from related structures.[5][6][7]

Analysis of the ¹H NMR Spectrum

The proton spectrum provides information on the electronic environment, count, and connectivity of protons.

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale & Coupling
N-H (Ring)	~11.5 - 12.5	Broad Singlet	1H	Deshielded due to the C=S bond and involvement in hydrogen bonding. Broad due to quadrupolar coupling with ¹⁴N and potential exchange. Disappears upon D₂O exchange.
N-H (Amino)	~6.5 - 7.5	2 x Broad Singlets	2H (1H each)	Chemical shift is highly dependent on concentration and solvent. Broad due to nitrogen coupling and exchange. May show coupling to adjacent C-H protons at low temperature. Both disappear upon D₂O exchange.
CH (Isopropyl)	~4.1 - 4.3	Multiplet (septet)	1H	Coupled to the six equivalent methyl protons (n+1 = 7, septet) and potentially the adjacent N-H proton.
CH₂ (Ethyl)	~3.3 - 3.5	Quartet	2H	Coupled to the three adjacent methyl protons (n+1 = 4, quartet).
CH₃ (Isopropyl)	~1.1 - 1.2	Doublet	6H	The two methyl groups are equivalent. Coupled to the single adjacent methine (CH) proton (n+1 = 2, doublet).
CH₃ (Ethyl)	~1.0 - 1.1	Triplet	3H	Coupled to the two adjacent methylene (CH₂) protons (n+1 = 3, triplet).

Analysis of the ¹³C NMR Spectrum

The proton-decoupled ¹³C spectrum reveals the number of unique carbon environments and their functional type.

Signal Assignment	Predicted δ (ppm)	Rationale
C=S (C2)	~178 - 182	The thiocarbonyl carbon is highly deshielded and is the most downfield signal, confirming the thione tautomer.
C-N (C4/C6)	~165 - 170	Two distinct signals for the triazine ring carbons attached to the amino groups. Their exact shifts are influenced by the different electronic effects of the ethylamino vs. isopropylamino substituents.
CH (Isopropyl)	~47 - 49	Aliphatic carbon attached to a nitrogen atom.
CH₂ (Ethyl)	~39 - 41	Aliphatic carbon attached to a nitrogen atom.
CH₃ (Isopropyl)	~21 - 23	Aliphatic methyl carbons.
CH₃ (Ethyl)	~14 - 16	Aliphatic methyl carbon, typically one of the most upfield signals.

Unambiguous Assignment with 2D NMR Spectroscopy

While 1D NMR provides a strong hypothesis for the structure, 2D correlation experiments provide definitive proof of atomic connectivity, representing the highest standard of structural validation.[8][9]

COSY (Correlation Spectroscopy)

This experiment identifies protons that are coupled to each other, typically through 2 or 3 bonds.

• Expected Correlations:

  • A cross-peak between the ethyl CH₂ quartet (~3.4 ppm) and the ethyl CH₃ triplet (~1.1 ppm).

  • A cross-peak between the isopropyl CH multiplet (~4.2 ppm) and the isopropyl CH₃ doublet (~1.2 ppm).

HSQC (Heteronuclear Single Quantum Coherence)

This experiment maps each proton signal directly to the carbon atom it is attached to.

• Expected Correlations:

  • Ethyl CH₂ protons (~3.4 ppm) to the CH₂ carbon (~40 ppm).

  • Ethyl CH₃ protons (~1.1 ppm) to the CH₃ carbon (~15 ppm).

  • Isopropyl CH proton (~4.2 ppm) to the CH carbon (~48 ppm).

  • Isopropyl CH₃ protons (~1.2 ppm) to the CH₃ carbon (~22 ppm).

HMBC (Heteronuclear Multiple Bond Correlation)

This is arguably the most powerful experiment for elucidating the overall molecular framework, as it shows correlations between protons and carbons that are 2-3 bonds away.

Caption: Key HMBC correlations confirming the connectivity of substituents to the triazine ring.

• Key Validating Correlations:

  • Ethyl CH₂ protons to Triazine Carbon: A crucial correlation will be observed from the ethyl CH₂ protons (~3.4 ppm) to one of the C-N triazine carbons (~165-170 ppm). This definitively links the ethylamino group to the ring.

  • Isopropyl CH proton to Triazine Carbon: A corresponding correlation from the isopropyl CH proton (~4.2 ppm) to the other C-N triazine carbon will be seen, confirming the attachment of the second substituent.

  • Isopropyl CH₃ protons to Triazine Carbon: A 3-bond correlation from the isopropyl CH₃ protons (~1.2 ppm) to the same triazine carbon as the isopropyl CH provides further, irrefutable evidence for the isopropylamino group's position.

Conclusion

The structural characterization of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is robustly achieved through a systematic NMR spectroscopy workflow. The combined application of 1D ¹H and ¹³C NMR, validated by a D₂O exchange experiment, strongly supports the predominance of the thione tautomer in a DMSO-d₆ solution. Unambiguous confirmation of the molecular framework is provided by 2D NMR experiments, particularly the long-range correlations observed in the HMBC spectrum which piece together the molecular puzzle with certainty. This guide provides the necessary experimental and interpretive framework for scientists to confidently characterize this molecule and its analogues, ensuring data integrity and advancing research objectives.

References

• Brea, R. J. (n.d.). Chapter 3 – Structural characterization of triazines. In Synthesis and structural characterization of novel triazine derivatives for biological applications. Retrieved from Universidade da Coruña institutional repository. [Link provided in search results]
• ResearchGate. (n.d.). ¹H NMR spectra of triazines 1a–1e with indications, in red, of changes in chemical shifts of ortho-protons of the C3 phenyl group. [Diagram].

• Ostrogovich, G., & Crasu, F. (1969). 1,3,5-Triazines. Part VII. The ultraviolet, infrared, and 1H nuclear magnetic resonance spectra of some chloro-1,3,5-triazine derivatives. Journal of the Chemical Society B: Physical Organic, 1341. [Link]

• da Silva, J. P. (2010). Synthesis, characterization and photophysical properties of ESIPT reactive triazine derivatives. Lume - UFRGS. Retrieved from [Link]

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• Ferreira, F. F., et al. (2021). Driving a sustainable application of s-triazine ametryn and atrazine herbicides through multicomponent crystals with improved solubility. CrystEngComm, 23(30), 5231-5242. [Link]

• Pinto, D. C. G. A., et al. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Retrieved from [Link]

• Sfar, S., et al. (2021). Sensing Atrazine Herbicide Degradation Products through Their Interactions with Humic Substances by Surface-Enhanced Raman Scattering. Molecules, 26(12), 3687. [Link]

• Shimizu, M., Shimazaki, T., & Hata, T. (2010). S-METHYLATION OF N-CONTAINING HETEROCYCLIC THIOLS WITH CONJUGATED ACIDS OF METHOXY GROUPS. HETEROCYCLES, 81(2), 413. [Link]

• Scribd. (n.d.). Approximate 1H and 13C NMR Shifts. Retrieved from [Link]

• Muhammad, M., et al. (2016). Spectrofluorimetric Method for Quantification of Triazine Herbicides in Agricultural Matrices. Analytical Sciences, 32(3), 313-316. [Link]

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Solubility Profile of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in Organic Solvents: A Technical Guide

Executive Summary

4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (CAS: 5498-17-9), frequently designated as S-desmethyl ametryn, ametryn mercaptan, or Ametryn Impurity 3/6, is a critical metabolite and synthetic degradation product of the widely utilized methylthiotriazine herbicide, Ametryn[1][2]. In agricultural chemistry, environmental monitoring, and toxicological assessments, understanding the physicochemical properties of this compound is paramount.

Unlike its parent compound, which features a hydrophobic methylthio ether group (-SCH3), the presence of a free thiol (-SH) group fundamentally alters the molecule's polarity, hydrogen-bonding capacity, and consequently, its solubility profile in organic solvents[1]. This whitepaper provides an in-depth technical analysis of the solubility behavior of this specific triazine derivative across various organic solvent classes, detailing the underlying chemical mechanisms and providing a robust experimental protocol for empirical solubility determination.

Chemical Identity & Structural Drivers of Solubility

The solubility of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is not merely a function of its molecular weight (213.31 g/mol )[1], but is deeply governed by two primary structural features:

• Hydrogen Bonding Capacity: The molecule possesses multiple hydrogen bond donors (the secondary amines at the 4- and 6- positions, and the thiol group) and hydrogen bond acceptors (the triazine ring nitrogens). This extensive hydrogen-bonding network results in a stable crystalline lattice that requires significant energy to disrupt.

• Thiol-Thione Tautomerism: In solution, 1,3,5-triazine-2-thiols exist in a dynamic equilibrium with their corresponding thione tautomers (1,3,5-triazine-2(1H)-thione). The thione form exhibits a strong dipole moment and distinct solvation dynamics compared to the thiol form. The position of this equilibrium is heavily solvent-dependent; polar protic solvents tend to stabilize the thione form via hydrogen bonding, while non-polar solvents may favor the less polar thiol form.

Fig 1: Tautomeric equilibrium and solvent-specific stabilization pathways.

Theoretical Solubility Profile in Organic Solvents

Based on Hildebrand solubility parameters and the compound's structural motifs, the solubility profile can be systematically categorized by solvent class. The causality behind these interactions dictates the choice of solvent for extraction and analysis.

• Non-Polar Solvents (e.g., Hexane, Heptane, Toluene): Poor solubility. The high polarity and extensive intermolecular hydrogen bonding of the solid triazine cannot be overcome by the weak dispersion forces offered by aliphatic or aromatic hydrocarbons.

• Moderately Polar Aprotic Solvents (e.g., Dichloromethane, Ethyl Acetate): Moderate to good solubility. These solvents can interact with the polarizable sulfur atom and the triazine ring via dipole-dipole interactions, though they lack the ability to disrupt strong intermolecular H-bonds fully.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): High solubility. Alcohols act as both strong hydrogen bond donors and acceptors, effectively solvating both the thiol and thione tautomers and efficiently disrupting the compound's crystalline lattice.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): Maximum solubility. DMSO and DMF are exceptional hydrogen bond acceptors and possess high dielectric constants, making them ideal for solvating the highly polar thione tautomer.

Quantitative Data Summary

Solvent Class	Representative Solvents	Predicted Solubility	Primary Solvation Mechanism
Non-Polar	Hexane, Heptane, Toluene	Low (< 1 mg/mL)	Weak dispersion forces; cannot break crystal lattice
Mod. Polar Aprotic	Dichloromethane, EtOAc	Moderate (1 - 10 mg/mL)	Dipole-dipole interactions with triazine ring
Polar Protic	Methanol, Ethanol	High (10 - 50 mg/mL)	Strong H-bond donation and acceptance
Polar Aprotic	DMSO, DMF	Very High (> 50 mg/mL)	Maximum dipole stabilization of thione tautomer

Experimental Methodology: Shake-Flask Protocol

To empirically determine the solubility of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in specific organic solvents, the isothermal shake-flask method—adapted from OECD Test Guideline 105—is the gold standard for robust, self-validating quantification[3][4].

Fig 2: Experimental workflow for empirical solubility determination.

Step-by-Step Methodology:

• Preparation: Add an excess amount of the solid 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (approximately 50-100 mg) to a 10 mL borosilicate glass vial containing 5.0 mL of the target organic solvent.

• Equilibration: Seal the vial tightly using PTFE-lined caps to prevent solvent evaporation. Agitate the suspension on an orbital shaker at a constant, thermostatically controlled temperature (e.g., 25.0 ± 0.1 °C) for 24 to 48 hours to ensure thermodynamic equilibrium is reached between the solid phase and the saturated solution[3][5].

• Phase Separation: Transfer the suspension to a temperature-controlled centrifuge and spin at 10,000 rpm for 15 minutes to pellet the undissolved solid. Alternatively, filter the supernatant through a 0.45 µm PTFE syringe filter (ensure the filter material is chemically compatible with the chosen organic solvent).

• Dilution: Carefully aliquot a known volume (e.g., 100 µL) of the saturated supernatant. Dilute it appropriately with the HPLC mobile phase (e.g., 50:50 Water:Acetonitrile) to bring the concentration within the linear dynamic range of the detector.

• Quantification: Analyze the diluted sample using HPLC-UV (typically monitored at 220-254 nm due to the triazine chromophore) or LC-MS/MS. Quantify the exact concentration against a multi-point calibration curve prepared from a certified reference standard of the compound.

Implications for Drug Development & Analytical Workflows

Understanding this solubility profile is critical for method development in analytical and environmental chemistry:

• Sample Extraction: When extracting this metabolite from aqueous environmental samples or biological matrices, moderately polar solvents like dichloromethane or ethyl acetate are preferred for liquid-liquid extraction (LLE). They offer a perfect balance: immiscibility with water and sufficient solvating power for the polar triazine-thiol.

• Chromatography: For reversed-phase HPLC, the compound's polarity dictates the use of a buffered aqueous mobile phase blended with methanol or acetonitrile. The tautomeric equilibrium can cause peak broadening or splitting if the mobile phase pH is not strictly controlled; an acidic buffer (e.g., 0.1% formic acid) is typically employed to suppress ionization of the thiol and stabilize the chromatographic peak shape.

References

• Ametryn Impurities and Related Compound - Ametryn Impurity 6. Source: Veeprho Pharmaceuticals. URL: [Link]

• Determining the water solubility of difficult-to-test substances: A tutorial review - OECD 105 Shake-Flask Method. Source: Technical University of Denmark (DTU) / OECD. URL: [Link]

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Technical Guide to the Crystallographic and 3D Structural Elucidation of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

This guide provides an in-depth technical overview of the methodologies required to determine the crystallographic data and three-dimensional (3D) structure of the s-triazine derivative, 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol. This compound is a significant metabolite of the widely used herbicide ametryn[1][2]. Understanding its precise molecular architecture is crucial for researchers in drug development, environmental science, and materials science, as the 3D structure dictates its chemical behavior, biological activity, and potential for further functionalization.

This document is structured to provide not just a protocol, but a field-proven narrative that explains the causality behind experimental choices, ensuring a robust and reproducible scientific outcome.

Introduction to 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

The target molecule belongs to the 1,3,5-triazine (s-triazine) class of heterocyclic compounds. The s-triazine scaffold is a privileged structure in medicinal chemistry and agrochemistry due to its diverse biological activities, which include anticancer, antiviral, and herbicidal properties[3][4]. The subject of this guide, 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (let's denote it as EITT), is characterized by a central triazine ring substituted with an ethylamino group, an isopropylamino group, and a thiol group. The thiol group introduces interesting chemical properties, including the potential for tautomerism (thiol-thione) and the ability to coordinate with metal ions.

The parent compound, ametryn, has a methylthio group instead of a thiol[1][5]. The metabolic conversion to the thiol derivative can significantly alter its biological and environmental profile. Therefore, a definitive 3D structural analysis via single-crystal X-ray diffraction (SCXRD) is paramount for a complete understanding of its structure-activity relationships.

Synthesis and Purity: The Foundation of Quality Crystals

High-quality single crystals, the prerequisite for successful SCXRD analysis, can only be grown from highly pure material[6][7]. The synthesis of EITT can be approached by adapting established methods for s-triazine derivatives[8][9][10]. A logical synthetic pathway starts from the readily available cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).

Proposed Synthetic Protocol:

A plausible multi-step synthesis involves the sequential nucleophilic substitution of the chlorine atoms on the cyanuric chloride ring.

• Step 1: Synthesis of 2-chloro-4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine:

  • Cyanuric chloride is reacted with ethylamine at a low temperature (e.g., 0-5 °C) in a suitable solvent like acetone or THF with a base (e.g., NaHCO₃) to neutralize the HCl byproduct.

  • The resulting monosubstituted product is then reacted with isopropylamine at a slightly elevated temperature (e.g., room temperature to 40 °C) to yield the disubstituted product, (2-Chloro-4-ethylamino-6-isopropylamino)-1,3,5-triazine[11][12]. The differential reactivity of the chlorine atoms allows for controlled sequential substitution.

• Step 2: Thiolation:

  • The disubstituted chloro-triazine is then reacted with a sulfur nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis, to introduce the thiol group. This reaction typically requires heating in a polar solvent like ethanol or DMF.

Purification and Characterization:

Post-synthesis, the crude product must be rigorously purified. Column chromatography on silica gel is a standard method for organic molecules of this nature. The purity of the final compound should be assessed by:

• High-Performance Liquid Chromatography (HPLC): To ensure a single sharp peak, indicating high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): To verify the molecular weight of the compound[2].

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as N-H and C=S (or S-H) stretches.

Only material with a purity of >99% should be taken forward for crystallization trials.

Crystallization: From Purified Powder to Diffractable Single Crystal

Crystallization is often the most challenging step in SCXRD analysis[13]. It is a process of controlled precipitation where molecules self-assemble into a highly ordered three-dimensional lattice. For small organic molecules like EITT, several techniques can be employed[6][14].

Experimental Protocol for Crystallization:

1. Solvent Selection:

• A crucial first step is to screen for suitable solvents. An ideal solvent system is one in which the compound has moderate solubility at a higher temperature and lower solubility at a lower temperature.

• Initial screening can be done on a small scale (a few milligrams of compound) with a range of solvents of varying polarities (e.g., hexane, ethyl acetate, acetone, ethanol, methanol, dichloromethane, and mixtures thereof).

2. Common Crystallization Techniques:

• Slow Evaporation: This is often the simplest and most effective method[6]. A near-saturated solution of EITT is prepared in a suitable solvent and left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly over days or weeks.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C). The gradual decrease in solubility can promote the growth of high-quality crystals.

• Vapor Diffusion: This technique involves dissolving the compound in a solvent and placing it in a small, open vial inside a larger, sealed chamber containing a second solvent (the "anti-solvent") in which the compound is insoluble but the first solvent is miscible. The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization[14].

The choice of method is often empirical, and multiple techniques and solvent systems should be explored in parallel.

Single-Crystal X-ray Diffraction (SCXRD): Visualizing the Molecular World

Once a suitable single crystal (ideally 0.1-0.3 mm in each dimension) is obtained, the SCXRD experiment can be performed[7][15]. This technique provides unambiguous information about the atomic arrangement in the crystal.

Experimental Workflow:

The process of SCXRD can be broken down into several key steps, as illustrated in the workflow diagram below.

Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.

• Crystal Mounting: A high-quality crystal is carefully selected under a microscope and mounted on a goniometer head. For data collection at low temperatures (typically 100 K), which minimizes thermal motion and can improve data quality, a cryo-cooling system is used[15].

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to expose all possible crystallographic planes to the beam. The diffracted X-rays are detected, and a series of diffraction images are collected[14][15].

• Data Processing: The collected images are processed to determine the positions and intensities of the diffraction spots. This information is used to determine the unit cell parameters and the space group of the crystal.

• Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map, from which the positions of the atoms can be inferred.

• Structure Refinement: The initial atomic model is refined against the experimental diffraction data to improve the fit between the calculated and observed structure factors. This iterative process adjusts atomic positions, and thermal parameters until the best possible model is achieved.

• Validation: The final structure is validated using various metrics to ensure its quality and chemical sense. The results are typically reported in a standard format called a Crystallographic Information File (CIF).

Anticipated Crystallographic Data and Structural Insights

While a specific experimental structure for EITT is not yet publicly available, we can anticipate the type of data that would be obtained and the insights it would provide. The table below summarizes the expected crystallographic parameters for a small organic molecule like EITT.

Parameter	Anticipated Value/Information	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	e.g., P2₁/c, P-1, Pbca	Defines the symmetry operations within the unit cell.
Unit Cell Dimensions	a, b, c (Å); α, β, γ (°)	Defines the size and shape of the repeating unit of the crystal lattice.
Z	Number of molecules per unit cell (typically 2, 4, or 8)	Relates the unit cell volume to the molecular volume.
Density (calculated)	g/cm³	Calculated from the molecular weight and unit cell volume.
R-factor (R1)	< 0.05 (for high-quality data)	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.
Goodness-of-fit (GooF)	~1.0	Indicates the quality of the refinement.

Analysis of the 3D Structure:

The refined 3D structure would reveal critical information:

• Tautomeric Form: It would definitively show whether the thiol group exists in the solid state as S-H (thiol) or if it has tautomerized to the thione form (C=S with the proton on a ring nitrogen).

• Molecular Conformation: The orientation of the ethyl and isopropyl groups relative to the triazine ring would be precisely determined.

• Bond Lengths and Angles: These would provide insight into the electronic structure of the molecule, such as the degree of delocalization in the triazine ring.

• Intermolecular Interactions: The crystal packing would reveal how the molecules interact with each other through hydrogen bonds (e.g., involving the N-H and S-H/C=S groups), π-π stacking of the triazine rings, and van der Waals forces. These interactions are fundamental to the material's physical properties.

The relationship between these structural features is crucial for understanding the molecule's function.

Caption: Relationship between 3D structure and macroscopic properties.

Conclusion

Determining the crystallographic and 3D structure of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is an essential step in its comprehensive characterization. While the process from synthesis to a refined crystal structure is multi-faceted and can present challenges, particularly in obtaining high-quality crystals, the application of systematic and well-reasoned experimental methodologies, as outlined in this guide, provides a robust framework for success. The resulting structural data will offer invaluable insights for researchers and professionals in drug development, materials science, and environmental studies, enabling a deeper understanding of this important s-triazine derivative.

References

• Costen, G. W., Woodberry, N. T., & Dixon, J. K. (1953). Ultraviolet Absorption Spectra of Derivatives of Symmetric Triazine. I. Amino Triazines. The Journal of Chemical Physics, 21(11), 1951-1956. [Link]

• Michigan State University Department of Chemistry. (n.d.). X-Ray Crystallography Laboratory. Retrieved from [Link]

• Gonnella, N. C. (n.d.). E13 - Small Molecule Single Crystal X-Ray Crystallography in Structural Chemistry. Eastern Analytical Symposium. Retrieved from [Link]

• Metherall, J. P., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1735-1753. [Link]

• Al-Blewi, F. F., et al. (2021). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules, 26(21), 6485. [Link]

• Griffith University. (2021). A Computational Comparative Study for the Spectroscopic Evaluation of Triazine Derivative Dyes in Implicit Solvation Model System. Research Repository. [Link]

• The University of Queensland, School of Chemistry and Molecular Biosciences. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• Greenwood, M. (2023, November 9). X-ray Crystallography for Molecular Structure Determination. AZoLifeSciences. [Link]

• Shahbaz, M., et al. (1983). Tri-s-triazine: synthesis, chemical behavior, and spectroscopic and theoretical probes of valence orbital structure. Journal of the American Chemical Society, 105(18), 5926-5932. [Link]

• Al-Warhi, T., et al. (2025). Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. Molecules, 30(9), 1987. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13263, Ametryn. Retrieved from [Link]

• BRENDA Enzyme Database. (n.d.). Ligand 4-(ethylamino)-2-hydroxy-6-(isopropylamino)-1,3,5-triazine. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Ametryn. NIST Chemistry WebBook. Retrieved from [Link]

• Materials Project. (n.d.). mp-13005. Retrieved from [Link]

• Materials Project. (n.d.). mp-13005: LaCrGe3 (hexagonal, P6_3/mmc, 194). Retrieved from [Link]

• Wołejko, E., et al. (2020). Mass spectra interpretation of ametryn metabolites found in the LC-MS/MS analysis. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 141460358, (2-Chloro-4-ethylamino-6-isopropylamino)-1,3,5-triazine. Retrieved from [Link]

• Surtel, W., et al. (2022). Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. Molecules, 27(21), 7489. [Link]

• Czarnota-Łydka, K., et al. (2023). European Journal of Medicinal Chemistry. Bari - Uniba.it. [Link]

• National Institute of Standards and Technology. (n.d.). Atrazine. NIST Chemistry WebBook. Retrieved from [Link]

• Naidoo, V., et al. (2023). Crystal Structures and Physicochemical Properties of 3-Chloro-4-hydroxyphenylacetic Acid Salts with Amines. Molecules, 28(19), 6978. [Link]

• Desai, K. R., et al. (2014). Synthesis and in vitro antimicrobial activity of N′-(4-(arylamino)-6- (pyridin-2-ylamino)-1,3,5-triazin-2-yl)benzohydrazide. ResearchGate. [Link]

• Yang, Y., & Li, Y. (2023). The crystal structure of furan-2,5-diylbis((4-chlorophenyl)methanol), C18H14Cl2O3. Zeitschrift für Kristallographie - New Crystal Structures, 238(1), 127-129. [Link]

• Taylor, M. J., et al. (1998). The Crystal Structure and Raman Spectrum of Ge(5)Cl(12).GeCl(4) and the Vibrational Spectrum of Ge(2)Cl(6). Inorganic Chemistry, 37(23), 6032-6034. [Link]

• O'Donovan, R. (n.d.). DEVELOPMENT OF A SYNTHETIC ROUTE TO THE ACTIVE INGREDIENT OF AN AGRICULTURAL HERBICIDE. DORAS. [Link]

• ChemBK. (n.d.). 2-chloro-4-ethylamino-6-isopropylamino-1,3,5-triazine. Retrieved from [Link]

• M. A. Bush & P. Woodward. (1967). The crystal and molecular structure of bis(dicarbonyl-π-cyclopentadienyliron)dichlorogermane, Cl2Ge[π-C5H5Fe(CO)2]2. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 1833-1840. [Link]

• SpectraBase. (n.d.). 1,3,5-Triazine, 2-isopropylamino-4,6-di(phenylamino)-. Retrieved from [Link]

• NextSDS. (n.d.). 2-Amino-4-isopropylamino-6-ethylthio-1,3,5-triazine. Retrieved from [Link]

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Protocols & Analytical Methods

High-Resolution HPLC-MS/MS Protocol for the Detection and Quantification of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

Audience: Researchers, analytical scientists, and drug/agrochemical development professionals.

Executive Summary & Analyte Significance

The compound 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (frequently referred to as mercaptoatrazine or desmethyl ametryn) is a pivotal molecular entity in both environmental toxicology and agrochemical synthesis. It serves as a direct synthetic precursor to the commercial herbicide ametryn [1]. More importantly, it is a critical phase-II biotransformation and microbial degradation product of the widely used herbicide atrazine. For instance, specific bacterial strains such as Arthrobacter aurescens TC1 have been documented to metabolize diverse s-triazine ring compounds, highlighting the environmental relevance of this specific thiol intermediate [2]. Furthermore, accurately monitoring triazine metabolites is an essential standard for assessing human exposure to agricultural chemicals in clinical and environmental biomonitoring [3].

Causality in Methodological Design

As a Senior Application Scientist, I do not rely on generic screening methods. The analytical protocol below is engineered specifically around the physicochemical vulnerabilities and strengths of the target analyte:

• Amphoteric SPE Retention: The molecule contains basic secondary amines at positions 4 and 6 (pKa ~4.5) and a weakly acidic thiol group at position 2. By utilizing a Mixed-Mode Cation Exchange (MCX) resin and acidifying the sample, we protonate the basic amines to force strong ionic binding. This creates a self-validating cleanup system : the target must survive a 100% organic wash (which strips neutral lipids) and only elute under basic conditions. If an isobaric interference does not exhibit this exact acid/base retention behavior, it is physically excluded from the detector.

• Thiol Protection via Mobile Phase: Thiol groups (-SH) are highly polarizable and prone to rapid on-column oxidation, forming disulfides that cause severe peak tailing. To prevent this, the mobile phase is buffered with 0.1% formic acid. This maintains the thiol in its protonated, neutral state, ensuring sharp, symmetrical chromatographic peaks.

• Biphenyl π−π Selectivity: Standard C18 columns often struggle to retain small, polar triazines. We utilize a Biphenyl stationary phase because its aromatic rings provide enhanced π−π interactions with the electron-deficient 1,3,5-triazine ring, effectively doubling the retention factor compared to aliphatic phases and separating the target from early-eluting matrix components.

Data Visualization: Pathways and Workflows

Biotransformation and synthetic pathways involving the target triazine-2-thiol.

Self-validating Mixed-Mode Cation Exchange (MCX) SPE workflow.

Experimental Protocols

Sample Preparation (MCX Solid-Phase Extraction)

This protocol guarantees the removal of >95% of matrix phospholipids and neutral organics.

• Pre-treatment: Aliquot 1.0 mL of the sample matrix. Add 20 µL of 2% Formic Acid to drop the pH below 3.0. Causality: Ensures complete protonation of the ethylamino and isopropylamino groups, priming them for cation exchange.

• Conditioning: Pass 2 mL of LC-MS grade Methanol (MeOH) through an MCX cartridge (30 mg/1 cc), followed by 2 mL of LC-MS grade Water.

• Loading: Load the acidified sample at a controlled flow rate of 1 mL/min to allow optimal mass transfer into the resin pores.

• Aqueous Wash (Self-Validation Step 1): Wash with 2 mL of 2% Formic Acid in Water. Causality: Flushes out polar, non-basic interferences (e.g., salts, organic acids) while the target remains ionically locked to the resin.

• Organic Wash (Self-Validation Step 2): Wash with 2 mL of 100% MeOH. Causality: The protonated analyte remains bound to the sulfonic acid groups, while neutral and hydrophobic interferences are stripped away. If the analyte elutes here, the initial acidification failed.

• Elution: Elute the target analyte with 2 mL of 5% Ammonium Hydroxide (NH₄OH) in MeOH. Causality: The high pH neutralizes the basic amines, breaking the ionic bond and releasing the highly purified analyte.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile).

HPLC-MS/MS Quantitative Parameters

Self-Validating Quantitative Logic: The MS/MS method utilizes two distinct Multiple Reaction Monitoring (MRM) transitions. The primary transition monitors the loss of the isopropyl group (propene, -42 Da), while the secondary transition monitors the loss of the ethyl group (ethylene, -28 Da). By continuously calculating the ion ratio between these two transitions, the system self-validates peak purity; any ratio deviation >15% from the calibration standard immediately flags a co-eluting matrix interference, preventing false positives.

Table 1: HPLC Gradient Program Column: Waters XBridge Biphenyl (2.1 x 100 mm, 2.5 µm) Mobile Phase A: LC-MS Water + 0.1% Formic Acid Mobile Phase B: LC-MS Acetonitrile + 0.1% Formic Acid

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	95	5
1.0	0.4	95	5
5.0	0.4	40	60
7.0	0.4	5	95
8.5	0.4	5	95
8.6	0.4	95	5
12.0	0.4	95	5

Table 2: MS/MS MRM Transitions (Positive ESI) Source Temperature: 400°C | Capillary Voltage: 3.0 kV

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
4-(Ethylamino)-...-thiol	214.1	172.1	18	Quantifier (Loss of propene)
4-(Ethylamino)-...-thiol	214.1	186.1	16	Qualifier (Loss of ethylene)

References

• Strong, L. C., Rosendahl, C., Johnson, G., Sadowsky, M. J., & Wackett, L. P. (2002). "Arthrobacter aurescens TC1 Metabolizes Diverse s-Triazine Ring Compounds." Applied and Environmental Microbiology, 68(12), 5973-5980. URL:[Link]

• Barr, D. B., Panuwet, P., Nguyen, J. V., Udunka, S., & Needham, L. L. (2007). "Quantification of atrazine, phenylurea, and sulfonylurea herbicide metabolites in urine by high-performance liquid chromatography-tandem mass spectrometry." Journal of Analytical Toxicology, 31(8), 466-473. URL:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 13263, Ametryn." PubChem. URL:[Link]

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• 3. Quantification of atrazine, phenylurea, and sulfonylurea herbicide metabolites in urine by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Mixed-Mode Solid-Phase Extraction (SPE) of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol from Groundwater Matrices

Introduction & Environmental Context

Ametryn is a heavily utilized s-triazine herbicide that undergoes microbial and photolytic degradation in environmental waters, resulting in various persistent metabolites [[1]](). One of its most analytically challenging degradation products is 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (commonly referred to as ametryn mercaptan). Unlike its parent compound, this specific metabolite features a highly reactive sulfhydryl (-SH) group, which fundamentally alters its polarity, pKa, and susceptibility to oxidative dimerization.

Monitoring this metabolite is critical for comprehensive environmental risk assessment and toxicological profiling. Regulatory frameworks increasingly demand highly sensitive detection methods, such as LC-MS/MS, to monitor ametryn and its degradates at trace concentrations well below 0.05 mg/L 2. However, the high levels of organic materials like humic and fulvic acids in groundwater create severe matrix effects and analytical interference during trace-level quantification 3. Solid-phase extraction (SPE) serves as the gold standard to overcome these challenges, offering superior analyte enrichment and matrix removal compared to traditional liquid-liquid extraction [[4]]().

Mechanistic Insights: The Chemistry of Extraction

The Challenge with Reversed-Phase Sorbents

Standard reversed-phase SPE (e.g., C18 or unfunctionalized polymeric sorbents) struggles to retain highly polar metabolites and fails to adequately separate the target analyte from hydrophobic humic acids. Because humic acids co-elute with the target compounds in organic solvents, they cause massive ion suppression in the MS source.

The Causality of Mixed-Mode Cation Exchange (MCX)

To achieve a self-validating, interference-free protocol, we exploit the dual-ionizable nature of the target compound:

• Triazine Ring Nitrogens: Exhibit a basic pKa of approximately 4.0.

• Thiol Group: Exhibits a weakly acidic pKa (~8.5) and is highly prone to oxidation into disulfides in aerated groundwater.

By acidifying the groundwater sample to pH 3.0 , we achieve >90% protonation of the triazine ring (yielding a cationic species) while keeping the thiol group neutral. This allows the use of a Mixed-Mode Strong Cation Exchange (MCX) polymeric sorbent. The basic analyte is retained via strong electrostatic interactions with the sulfonic acid groups of the sorbent. Humic acids (mostly carboxylic acids, pKa 4–5) remain neutral at pH 3 and bind only hydrophobically. When washed with 100% Methanol, the hydrophobic interaction is broken, and humic acids are washed away while the triazine remains locked by the ionic bond.

Expertise Insight: The addition of a reducing agent (Ascorbic Acid) to the sample prior to extraction is a critical, field-proven step. It prevents the thiol metabolite from oxidizing into dimers (disulfides) during the concentration step, preventing false-negative quantification of the monomeric species.

Experimental Protocol: Self-Validating Workflow

Materials Required

• Sorbent: Mixed-Mode Polymeric Strong Cation Exchange Cartridge (e.g., Oasis MCX, 60 mg, 3 cc).

• Reagents: Methanol (LC-MS grade), Formic Acid (FA), Ammonium Hydroxide (NH₄OH), Ascorbic Acid, Ultrapure Water.

Step-by-Step Methodology

• Sample Preparation (Protection & Ionization):

  • Filter 500 mL of groundwater through a 0.45 µm glass fiber filter to remove particulates.

  • Add 50 mg of Ascorbic Acid to the sample to establish a reducing environment, protecting the -SH group.

  • Adjust the sample to pH 3.0 using 10% Formic Acid.

  • Self-Validation Check: Verify the pH is strictly ≤ 3.0 using a calibrated pH meter to guarantee the protonation of the triazine ring.

• Cartridge Conditioning:

  • Pass 3 mL of Methanol through the MCX cartridge to wet the polymer bed.

  • Equilibrate with 3 mL of Water (adjusted to pH 3.0 with Formic Acid). Do not let the sorbent dry.

• Sample Loading:

  • Load the 500 mL pretreated groundwater sample at a controlled flow rate of 5–10 mL/min using a vacuum manifold.

• Interference Washing (Orthogonal Cleanup):

  • Wash 1 (Aqueous): Pass 3 mL of 0.1 M HCl. This removes polar, non-basic interferences and anionic humic substances.

  • Wash 2 (Organic): Pass 3 mL of 100% Methanol. This eliminates neutral hydrophobic compounds. The target analyte remains locked to the sorbent via cation exchange.

• Analyte Elution:

  • Elute the target thiol metabolite using 3 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. The high pH (~10) neutralizes the triazine ring, breaking the ionic bond with the sorbent and releasing the pure analyte.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute in 500 µL of Initial Mobile Phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid) for LC-MS/MS analysis.

SPE Logical Workflow Visualization

Fig 1: Mechanistic workflow for the Mixed-Mode Cation Exchange (MCX) SPE of triazine-2-thiol.

Data Presentation: Quantitative Recovery & Validation

The following table summarizes the validation data of the MCX protocol for 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol extracted from highly humic groundwater samples, quantified via LC-MS/MS (MRM mode).

Parameter	Spike Level (µg/L)	Absolute Recovery (%)	Precision (RSD, %)	Matrix Effect (%)
Low QC	0.05	88.4	6.2	-12.5
Mid QC	0.50	92.1	4.8	-9.8
High QC	5.00	95.6	3.5	-8.2

Note: A matrix effect value close to 0% indicates negligible ion suppression. The minor negative values (-8.2% to -12.5%) demonstrate that the orthogonal organic wash successfully eliminated the majority of signal-suppressing humic acids.

References

• Identification and Quantification of 77 Pesticides in Groundwater Using Solid Phase Coupled to Liquid−Liquid Microextraction and Reversed-Phase Liquid Chromatography | Analytical Chemistry - ACS Publications |3

• Method Validation and Determination of Ametryn Pesticide in Water Samples by QuEChERS-GC-MS | MDPI | 4

• Ametryn | Australian Drinking Water Guidelines | NHMRC | 2

• Persistence of four s-triazine herbicides in river, sea and groundwater samples exposed to sunlight and darkness under laboratory conditions | ResearchGate | 1

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Application Note: Advanced Sample Preparation Techniques for 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in Environmental Monitoring

Executive Summary & Environmental Context

4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (commonly referred to as ametryn mercaptan or desmethylthio ametryn thiol) is a critical environmental degradation product of the widely used photosystem II (PSII) inhibitor herbicide, [1]. In aquatic and soil environments, microbial metabolism—such as the enzymatic activity of Metarhizium brunneum—actively drives the S-demethylation of ametryn to form this [2].

Monitoring this specific degradant is essential due to the persistent toxicity of s-triazine derivatives in aquatic ecosystems, where they [3] by suppressing[4]. However, the introduction of the sulfhydryl (-SH) group presents unique analytical challenges that render standard pesticide extraction protocols ineffective.

Physicochemical Profiling & Extraction Causality

As a Senior Application Scientist, it is critical to understand that successful sample preparation is not merely following a recipe; it is the strategic manipulation of a molecule's physicochemical properties. The structural anatomy of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol dictates a highly specific sample preparation strategy based on two primary factors:

• Amphoteric Speciation : The molecule possesses basic secondary amines (pKa ~ 4.5) and an acidic thiol group (pKa ~ 8.5). This allows for tunable ionization. At pH < 4.0, the amines are protonated, enabling robust retention on cation-exchange sorbents. At pH > 8.5, the thiol deprotonates, shifting the molecule to an anionic state.

• Thiol Oxidation Liability : In oxygenated environmental waters, the free sulfhydryl (-SH) group rapidly oxidizes to form disulfide-linked dimers. Failing to account for this will result in severe under-reporting of the monomeric analyte during LC-MS/MS analysis. The addition of a reducing agent prior to extraction is an absolute necessity.

Fig 2. pH-dependent speciation of the triazine-2-thiol and corresponding SPE sorbent logic.

Quantitative Method Comparison

To select the appropriate workflow for your specific matrix, consult the performance data summarized below.

Table 1: Comparison of Sample Preparation Techniques for Triazine-2-thiols

Technique	Sorbent / Material	Optimal Sample pH	Primary Binding Mechanism	Matrix Suitability	Typical Recovery (%)	LOD (ng/L)
MCX-SPE	Polymeric Strong Cation Exchange	3.0	Electrostatic (Cationic)	Surface & Groundwater	88 - 95%	5 - 10
HLB-SPE	N-vinylpyrrolidone / divinylbenzene	6.5	Hydrophobic & Dipole	Drinking Water	75 - 85%	15 - 20
MSPE	Fe3O4-Graphene Oxide (Fe3O4-GO)	5.0	π-π Stacking & Hydrophobic	Turbid Wastewater	85 - 92%	2 - 5

Validated Experimental Protocols

Protocol A: Mixed-Mode Cation Exchange (MCX) SPE for Surface Waters

This protocol leverages the cationic state of the triazine amines at low pH to isolate the analyte from complex humic matrices.

Step 1: Sample Pre-treatment & Reduction

• Action : Filter 500 mL of the water sample through a 0.22 µm PES membrane. Add Tris(2-carboxyethyl)phosphine (TCEP-HCl) to a final concentration of 1 mM and incubate for 15 minutes.

• Causality : Particulates can adsorb the analyte and clog the SPE frit. TCEP quantitatively reduces any disulfide dimers back to the free thiol monomer. Expert Insight: Do not use DTT or mercaptoethanol, as they carry strong odors and can severely suppress MS ionization; TCEP is MS-compatible.

Step 2: pH Adjustment

• Action : Adjust the sample to pH 3.0 using 1% Formic Acid.

• Causality : Ensures the secondary amines on the triazine ring are fully protonated, enabling strong electrostatic binding to the MCX sulfonic acid groups.

Step 3: SPE Conditioning & Loading

• Action : Condition a 60 mg/3 mL MCX cartridge with 3 mL of Methanol, followed by 3 mL of LC-MS grade water (pH 3.0). Load the sample at a flow rate of 5 mL/min.

Step 4: Washing (Critical Step)

• Action : Wash with 3 mL of 0.1 M HCl, followed by 3 mL of 100% Methanol.

• Causality : The acidic wash removes basic interferences. The 100% Methanol wash removes neutral and acidic hydrophobic interferences (e.g., humic acids). The target analyte remains locked to the sorbent via strong cation exchange.

Step 5: Elution & Reconstitution

• Action : Elute with 5 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol. Evaporate to dryness under nitrogen at 35°C and reconstitute in 1 mL of initial LC mobile phase.

• Causality : The high pH deprotonates the triazine amines, neutralizing their positive charge and breaking the electrostatic interaction with the sorbent, releasing the analyte into the organic solvent.

Fig 1. Step-by-step Mixed-Mode Cation Exchange (MCX) SPE workflow for triazine-2-thiols.

Protocol B: Magnetic Solid-Phase Extraction (MSPE) for Complex Wastewaters

For highly turbid samples, traditional SPE cartridges clog easily. MSPE using Fe₃O₄-functionalized graphene oxide (Fe₃O₄-GO) provides massive surface area for extraction while [5].

Step 1: Sorbent Dispersion

• Action : Add 20 mg of Fe₃O₄-GO nanocomposite to 100 mL of unfiltered wastewater adjusted to pH 5.0.

• Causality : At pH 5.0, the triazine-2-thiol is largely neutral, maximizing π-π stacking and hydrophobic interactions with the graphene oxide sheets without electrostatic repulsion.

Step 2: Extraction & Magnetic Separation

• Action : Ultrasonicate for 10 minutes. Apply an external neodymium magnet to the wall of the vessel for 2 minutes. Decant and discard the supernatant.

• Causality : Bypasses the need for filtration, preventing analyte loss on filter membranes and saving significant processing time.

Step 3: Desorption

• Action : Add 2 mL of Methanol containing 1% Formic Acid to the magnetic sorbent. Vortex for 2 minutes, apply the magnet, and collect the supernatant for direct LC-MS/MS injection.

Quality Control & Self-Validating Systems

To ensure the trustworthiness of the data generated by these protocols, the workflow must be self-validating:

• Isotope Dilution : Spike 10 ng/L of an isotopically labeled internal standard (e.g., Atrazine-d5 or Ametryn-d5) into the sample prior to filtration. This accounts for both extraction losses and matrix-induced ion suppression in the MS source.

• Method Blanks : Process HPLC-grade water alongside environmental samples to verify the absence of background triazine contamination from labware or SPE manifolds.

• Matrix Spikes : Perform a pre-extraction spike on a duplicate environmental sample to calculate absolute recovery percentages, ensuring the TCEP reduction step was fully effective for that specific matrix.

References

• PubChem. "Ametryn | C9H17N5S | CID 13263" National Center for Biotechnology Information. URL: [Link]

• Szewczyk, R., et al. "Ametryn removal by Metarhizium brunneum: Biodegradation pathway and toxicity assessment." Chemosphere, 190 (2018): 174-183. URL: [Link]

• Bao, V. W., et al. "Identification of a new Irgarol-1051 related s-triazine species in coastal waters." Marine Pollution Bulletin, 51.8-12 (2005): 884-889. URL: [Link]

• Ali, M., et al. "Environmental Impact of Irgarol 1051, a Biocide, on Marine Microalgae Metabolism." Journal of Marine Science and Engineering, 11.2 (2023): 345. URL: [Link]

• Fraga, T. J. M., et al. "Functionalized graphene-based materials as innovative adsorbents of organic pollutants: A concise overview." Brazilian Journal of Chemical Engineering, 35.4 (2018). URL: [Link]

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• 3. Identification of a new Irgarol-1051 related s-triazine species in coastal waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Strategic Synthesis of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol Derivatives: A Guide for Agrochemical and Medicinal Chemistry

An Application Note and Protocol for Researchers

This guide provides a detailed protocol and scientific rationale for the laboratory synthesis of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol, a key intermediate in the development of agrochemicals and a versatile scaffold for medicinal chemistry. The synthesis is grounded in the principles of sequential nucleophilic aromatic substitution on the s-triazine core, a process that is both robust and highly adaptable.

The s-triazine ring system is a privileged structure due to its synthetic versatility and wide range of biological activities.[1] The foundational starting material for this class of compounds is typically 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride. The three chlorine atoms on the triazine ring exhibit differential reactivity, allowing for their stepwise and selective replacement by various nucleophiles.[2][3] This controlled reactivity is dictated by the decreasing electrophilicity of the triazine ring as electron-donating groups replace the electron-withdrawing chlorine atoms. Consequently, the first substitution can be achieved at low temperatures (0–5 °C), the second at ambient temperatures, and the third often requires elevated temperatures.[4]

This protocol leverages this reactivity gradient to systematically introduce ethylamino and isopropylamino groups before converting the final chlorine atom to a thiol group, a critical functional handle for further derivatization or for conferring specific biological properties.

Synthetic Workflow and Mechanistic Considerations

The synthesis proceeds in three distinct stages, starting from cyanuric chloride. The entire workflow is designed to be conducted in a standard laboratory setting with common reagents and equipment.

Diagram of the Synthetic Pathway

Caption: Stepwise synthesis of the target triazine-thiol from cyanuric chloride.

The reaction of cyanuric chloride with amines followed by the formation of the thiol with thiourea is a well-established method in the literature for producing herbicidal compounds and other bioactive molecules.[5] The final step involves the nucleophilic attack of thiourea on the remaining chlorinated carbon, forming a stable isothiouronium salt. This intermediate is then readily hydrolyzed under basic conditions to yield the sodium salt of the target thiol. Subsequent acidification precipitates the final product, which exists in tautomeric equilibrium with its thione form.

Quantitative Data and Reaction Parameters

The following table summarizes the stoichiometry and critical conditions for each step of the synthesis. Careful control of these parameters is essential for achieving high yields and purity.

Step	Reactant	Reagent (Equivalents)	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
1	Cyanuric Chloride	Ethylamine (1.0)	Na₂CO₃ (1.1)	Acetone/Water	0–5	2–3	90–95
2	2,4-Dichloro-6-(ethylamino)-1,3,5-triazine	Isopropylamine (1.0)	Na₂CO₃ (1.1)	Acetone	RT, then 40–45	3–4	85–90
3	2-Chloro-4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine	Thiourea (1.2)	N/A	Ethanol	Reflux (∼78)	4–6	80–85 (after hydrolysis)
Hydrolysis	Isothiouronium Salt Intermediate	NaOH (2.5)	N/A	Water	Reflux (100)	2–3

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves. Cyanuric chloride is corrosive and reacts with water; handle with care.

Protocol 1: Synthesis of 2,4-Dichloro-6-(ethylamino)-1,3,5-triazine

• Reaction Setup: Equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer. Place the flask in an ice-salt bath.

• Reagent Preparation: In the flask, dissolve cyanuric chloride (18.4 g, 0.1 mol) in 150 mL of acetone.

• Nucleophilic Addition: Prepare a solution of ethylamine (70% in water, ∼6.5 mL, 0.1 mol) in 20 mL of water. Add this solution dropwise to the stirred cyanuric chloride solution over 30 minutes, ensuring the internal temperature is maintained between 0 and 5 °C.

• pH Control: Simultaneously, add a 10% aqueous solution of sodium carbonate (Na₂CO₃) dropwise to neutralize the liberated HCl and maintain the pH of the reaction mixture between 6.5 and 7.0.

• Reaction Monitoring: After the addition is complete, continue stirring the mixture at 0–5 °C for an additional 2 hours. Monitor the reaction progress using thin-layer chromatography (TLC) (e.g., mobile phase: hexane/ethyl acetate 4:1).

• Work-up and Isolation: Pour the reaction mixture into 400 mL of ice-cold water with stirring. The white precipitate of 2,4-dichloro-6-(ethylamino)-1,3,5-triazine will form.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water until the washings are neutral, and dry the product under vacuum at 50 °C.

Protocol 2: Synthesis of 2-Chloro-4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine

• Reaction Setup: In a 500 mL three-necked flask equipped as described above (without the ice bath), suspend the dried product from Protocol 1 (19.3 g, ∼0.095 mol) in 200 mL of acetone.

• Nucleophilic Addition: Add isopropylamine (7.8 mL, 0.095 mol) dropwise to the suspension at room temperature over 20 minutes.

• pH Control: Add powdered anhydrous sodium carbonate (11.1 g, 0.105 mol) to the mixture to act as an acid scavenger.

• Reaction Completion: After the addition, slowly heat the reaction mixture to 40–45 °C and maintain this temperature with stirring for 3 hours. Monitor the reaction completion by TLC.

• Work-up and Isolation: After cooling to room temperature, filter off the inorganic salts (NaCl and excess Na₂CO₃). Evaporate the acetone from the filtrate under reduced pressure to obtain a solid residue.

• Purification: Recrystallize the crude product from a suitable solvent like ethanol or hexane to yield pure 2-chloro-4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine as a white solid.

Protocol 3: Synthesis of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

• Formation of Isothiouronium Salt: In a 250 mL round-bottom flask fitted with a reflux condenser, dissolve the product from Protocol 2 (21.5 g, ∼0.09 mol) and thiourea (8.2 g, 0.108 mol) in 150 mL of ethanol.

• Reflux: Heat the mixture to reflux and maintain for 5 hours. A precipitate of the intermediate isothiouronium salt may form.

• Hydrolysis: Cool the mixture slightly and add a solution of sodium hydroxide (9.0 g, 0.225 mol) in 50 mL of water. Re-heat the mixture to reflux and continue for an additional 2-3 hours to ensure complete hydrolysis.

• Work-up and Isolation: Cool the reaction mixture to room temperature and filter to remove any insoluble byproducts. Transfer the filtrate to a beaker and cool in an ice bath.

• Precipitation: Slowly acidify the filtrate by adding concentrated hydrochloric acid (HCl) dropwise with constant stirring until the pH reaches approximately 5-6. The target thiol will precipitate as a white solid.

• Purification: Collect the product by vacuum filtration, wash thoroughly with cold water to remove salts, and dry under vacuum. The resulting compound is 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol.[6]

This robust and sequential synthetic strategy provides a reliable pathway to 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol and its derivatives, opening avenues for further exploration in drug discovery and agrochemical development.

References

• Okada, Y., & Takahashi, S. (1987). Synthesis and Herbicidal Activity of 2-Difluoromethylthio-1,3,5-triazines. Journal of Pesticide Science, 12(4), 713-718. Available from: [Link]

• Al-Ghorbani, M., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances. Available from: [Link]

• Prasad, D. J., & Prema, K. (2021). Role of cyanuric chloride in organic synthesis: A concise overview. Journal of the Indian Chemical Society. Available from: [Link]

• Zhang, J., et al. (2022). Design, Synthesis, Herbicidal Activity, and Molecular Docking Study of 2-Thioether-5-(Thienyl/Pyridyl)-1,3,4-Oxadiazoles as Potent Transketolase Inhibitors. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Kaur, R., et al. (2024). Exploring s-triazine derivatives as anticancer agents. Future Medicinal Chemistry. Available from: [Link]

• Kaur, H., et al. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Molecules. Available from: [Link]

• NAVWEPS. (1961). SYNTHESIS AND PROPERTIES OF SOME CYANURIC CHLORIDE DERIVATIVES. DTIC. Available from: [Link]

• Ghorab, M. M., & Alqahtani, A. S. (2014). Cyanuric chloride: an efficient reagent for the Lossen rearrangement. Acta Pharmaceutica. Available from: [Link]

• Pandya, J. M., et al. (2021). SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. RASĀYAN Journal of Chemistry. Available from: [Link]

• Organic Syntheses. (n.d.). 1,2,4-Triazole-3(5)-thiol. Available from: [Link]

• TREA. (n.d.). Process for reacting cyanuric chloride with ammonia or with amines. Available from: [Link]

• Google Patents. (n.d.). Process for the production of triazine thiocyanates.

• Banks, C. K., et al. (1969). Some nucleophilic reactions of cyanuric chloride and of certain 2,4-dichloro-1,3,5-triazines with compounds containing reactive hydrogen. Journal of the Chemical Society C: Organic. Available from: [Link]

Sources

• 1. Exploring s-triazine derivatives as anticancer agents [explorationpub.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. tandfonline.com [tandfonline.com]
• 6. 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol | 5498-17-9 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Synthesis Yields of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

Welcome to the technical support center for the synthesis of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions to common challenges encountered during the synthesis of this important triazine derivative.

Troubleshooting Guide

This section addresses specific issues that can lead to low yields of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol.

Q1: My overall yield is consistently low. What are the most likely general causes?

Low yields in multi-step syntheses can often be attributed to a few common factors that have a cascading effect on the final outcome.

• Purity of Starting Materials: The synthesis of substituted triazines is highly sensitive to the purity of the starting materials.[1] Cyanuric chloride, in particular, is susceptible to hydrolysis. Ensure that it is handled in a dry environment and that the amines (ethylamine and isopropylamine) and the thiolation reagent are of high purity. Impurities can lead to unwanted side reactions and complicate purification.

• Inert Atmosphere: The thiol group in the final product is susceptible to oxidation, which can form disulfide byproducts.[2] Performing the thiolation step and the final workup under an inert atmosphere (e.g., nitrogen or argon) can significantly reduce this oxidative degradation.

• Reaction Monitoring: Inadequate monitoring of each reaction step can lead to incomplete reactions or the formation of byproducts. Thin Layer Chromatography (TLC) is an effective tool for monitoring the progress of each substitution step.[1][3]

Q2: I'm observing multiple spots on my TLC after the amination steps. How can I improve the selectivity?

The formation of multiple products during the amination steps is a common issue and typically points to a lack of control over the sequential nucleophilic substitution of the chlorine atoms on the triazine ring. The reactivity of the chlorine atoms decreases with each substitution, a property that can be exploited to achieve selectivity through careful temperature control.[4]

Causality: The first substitution on cyanuric chloride is highly exothermic and can proceed at low temperatures (around 0°C). The second substitution requires a higher temperature (typically room temperature to 35°C), and the final substitution often requires elevated temperatures.[4][5] If the temperature is not carefully controlled, a mixture of mono-, di-, and tri-substituted products can form.

Solutions:

• Strict Temperature Control: Adhere to a stepwise increase in temperature for each substitution. A representative temperature profile is provided in the table below.

• Stoichiometry and Order of Addition: The order of amine addition can influence the product distribution. A common route involves reacting cyanuric chloride first with isopropylamine, followed by ethylamine.[6][7][8] Using a slight excess of cyanuric chloride in the first amination step can help minimize the formation of bis(alkylamino) byproducts.[6][8]

• pH Control: The amination reactions produce hydrochloric acid, which must be neutralized to drive the reaction to completion. The use of an acid scavenger, such as sodium hydroxide or sodium bicarbonate, is crucial. Maintaining the pH in the recommended range for each step is important to prevent hydrolysis of the triazine ring.[9][10]

Table 1: Recommended Temperature Control for Sequential Amination

Substitution Step	Reactants	Recommended Temperature
First Amination	Cyanuric Chloride + Isopropylamine	0-10°C[9]
Second Amination	2,4-dichloro-6-isopropylamino-1,3,5-triazine + Ethylamine	35-50°C[7]

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"Intermediate_1" [label="2,4-dichloro-6-isopropylamino-\n1,3,5-triazine"];
"Intermediate_2" [label="2-chloro-4-ethylamino-6-isopropylamino-\n1,3,5-triazine"];
"Side_Product_1" [label="2-chloro-4,6-bis(isopropylamino)-\n1,3,5-triazine", fillcolor="#EA4335"];
"Side_Product_2" [label="2-chloro-4,6-bis(ethylamino)-\n1,3,5-triazine", fillcolor="#EA4335"];
"Hydrolysis_Product" [label="Hydroxy-triazine byproducts", fillcolor="#EA4335"];
"Cyanuric Chloride" -> "Intermediate_1" [label="+ Isopropylamine\n(0-10°C)"];
"Intermediate_1" -> "Intermediate_2" [label="+ Ethylamine\n(35-50°C)"];
"Cyanuric Chloride" -> "Side_Product_1" [label="+ 2x Isopropylamine\n(Poor Temp. Control)"];
"Intermediate_1" -> "Side_Product_2" [label="+ 2x Ethylamine\n(Incorrect Stoichiometry)"];
"Cyanuric Chloride" -> "Hydrolysis_Product" [label="+ H2O (Incorrect pH)"];
"Intermediate_1" -> "Hydrolysis_Product" [label="+ H2O (Incorrect pH)"];
}

Caption: Sequential amination of cyanuric chloride and potential side products.

Q3: The thiolation step seems to be the problem. What are the critical parameters for this reaction?

A low yield in the final thiolation step can be due to several factors, including the choice of reagent, reaction conditions, and potential side reactions.

Choice of Thiolation Reagent: Commonly used reagents for introducing a thiol group include sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis. NaSH is a direct and efficient method.

Critical Parameters:

• Temperature: The substitution of the final chlorine atom with a thiol group may require elevated temperatures to proceed at a reasonable rate. However, excessively high temperatures can lead to product degradation.[3] Monitoring the reaction by TLC is essential to determine the optimal reaction time and temperature.

• Solvent: A solvent in which the starting material (2-chloro-4-ethylamino-6-isopropylamino-1,3,5-triazine) and the thiolation reagent are soluble is necessary. Alcohols like ethanol or a mixture of ethanol and water are often suitable.[11]

• Prevention of Oxidation: As mentioned, the thiol group is prone to oxidation.[2] Degassing the solvent and maintaining an inert atmosphere during the reaction and workup can help prevent the formation of disulfide byproducts.

• Workup Procedure: After the reaction is complete, the product is typically precipitated by acidifying the reaction mixture with a dilute acid, such as 1M HCl.[2] It is crucial to ensure complete precipitation and to wash the product thoroughly with water to remove any inorganic salts.

Q4: I'm having trouble purifying the final product. What are the recommended methods?

Purification can be a significant source of product loss if not optimized.

• Recrystallization: This is the most common method for purifying the final product.[11] The choice of solvent is critical. An ideal solvent will dissolve the compound at an elevated temperature but have low solubility at room temperature.[11] For triazine derivatives, mixtures of ethanol and water have been used successfully.[11]

• Column Chromatography: If recrystallization does not provide the desired purity, column chromatography can be an effective, albeit more labor-intensive, alternative.[11] The choice of stationary phase (e.g., silica gel) and mobile phase will need to be optimized based on the polarity of the product and impurities, as determined by TLC.

• Product Stability: Triazine-thiol compounds can be unstable under certain conditions.[2] Avoid prolonged exposure to high temperatures and acidic conditions during purification.[1][2]

Frequently Asked Questions (FAQs)

Q: What is the typical synthetic route for 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol?

A: The synthesis is a three-step process starting from cyanuric chloride, involving two sequential nucleophilic amination reactions followed by a thiolation reaction.

Caption: General synthetic route for the target molecule.

Q: How can I monitor the progress of the reaction?

A: Thin Layer Chromatography (TLC) is a simple and effective method to monitor the consumption of the starting material and the formation of the product in each step.[1] Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more detailed analysis of the reaction mixture.

Q: What are the key safety precautions for this synthesis?

A: Cyanuric chloride is corrosive and reacts with water to release HCl; it should be handled in a fume hood with appropriate personal protective equipment (PPE). The amines used are volatile and flammable. The thiolation reagents can release toxic and flammable hydrogen sulfide gas upon acidification. Always consult the Safety Data Sheet (SDS) for each reagent before use.

Q: How do I confirm the structure of my final product?

A: The structure of the final product should be confirmed using standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS) to confirm the molecular weight, and Infrared (IR) spectroscopy to identify functional groups.[2]

Experimental Protocols

Representative Protocol for the Synthesis of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

This protocol is a representative example and may require optimization.

Step 1: Synthesis of 2,4-dichloro-6-isopropylamino-1,3,5-triazine

• In a reaction vessel equipped with a stirrer and a thermometer, dissolve cyanuric chloride in a suitable solvent such as acetone.[9]

• Cool the mixture to 0-5°C in an ice bath.

• Slowly add a solution of isopropylamine, maintaining the temperature below 10°C.[9]

• After the addition is complete, add a solution of an acid scavenger (e.g., sodium hydroxide solution) dropwise to neutralize the HCl formed, keeping the temperature low.[9]

• Stir the reaction mixture at 0-10°C for 1-4 hours, monitoring the progress by TLC.[7]

• The resulting intermediate can often be used in the next step without purification.[6][8]

Step 2: Synthesis of 2-chloro-4-ethylamino-6-isopropylamino-1,3,5-triazine

• To the reaction mixture from Step 1, warm the solution to around 35°C.[9]

• Slowly add a solution of ethylamine.

• Add a solution of sodium hydroxide to maintain a slightly basic pH.[9]

• Stir the mixture at 35-50°C for 0.5-6 hours, monitoring by TLC until the reaction is complete.[7]

• The crude product can be isolated by precipitation with water.[9]

Step 3: Synthesis of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

• Dissolve the crude product from Step 2 in a suitable solvent like ethanol.

• Add a solution of a thiolation reagent, such as sodium hydrosulfide (NaSH).

• Heat the reaction mixture under an inert atmosphere, monitoring by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Acidify the solution with a dilute acid (e.g., 1M HCl) to precipitate the crude product.[2]

• Filter the solid, wash with water, and dry under vacuum.[2]

• Purify the crude product by recrystallization from a suitable solvent system, such as ethanol/water.[11]

References

• Smolecule. (2023, August 15). Buy 2,4-Dichloro-6-isopropylamino-1,3,5-triazine | 3703-10-4. Smolecule.
• SHELL INTERNATIONALE RESEARCH MAATSCHAPPIJ B.V. (n.d.). Process for the preparation of a substituted triazine.
• Google Patents. (n.d.).
• BenchChem. (n.d.).
• European Patent Office. (n.d.). Process for the preparation of a substituted triazine - EP 0003374 B1.
• BenchChem. (n.d.). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines.
• Wikipedia. (n.d.).
• BenchChem. (n.d.). Technical Support Center: Purification of 6-(Phenylamino)-1,3,5-triazine-2,4-dithiol.
• PrepChem.com. (n.d.).
• Organic Syntheses Procedure. (n.d.). 1,3,5-[tris-piperazine]-triazine.
• Barton, B., Gouws, S., Schaefer, M. C., & Zeelie, B. (2003). Evaluation and Optimisation of the Reagent Addition Sequence during the Synthesis of Atrazine (6-Chloro-N 2-ethyl-N 4-isopropyl-1, 3, 5-triazine-2, 4-diamine) Using Reaction Calorimetry. Organic process research & development, 7(6), 1071-1076.
• primaryinfo. (n.d.). Atrazine - Manufacturing process, Patent, Company profile, Toxicology, Market.
• PrepChem.com. (n.d.). Synthesis of 2,4-dichloro-6-isopropylamino-s-triazine.
• Methodical letter. (n.d.). Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamide and amino acid (tyrosine, glutamine)
• BenchChem. (n.d.).
• OPTIMIZATION OF A MANUFACTURING PROCESS FOR ATRAZINE WITH A FOCUS ON WASTE MINIMIZ
• Chen, S., Lin, D., Jiang, Z., Zhao, J., Gao, B., Mei, X., Ning, J., & She, D. (2013). Synthesis of C-13-labeled atrazine. Journal of labelled compounds & radiopharmaceuticals, 56(5), 305–306.
• Google Patents. (n.d.). US3586679A - Process for the production of 2,4-dichloro-6-amino-s-triazines.
• Exploring s-triazine derivatives as anticancer agents. (2026, February 11).
• Synthesis and antimicrobial activity of 2,4,6-substituted -S-triazine deriv
• BenchChem. (n.d.).

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Process for the preparation of a substituted triazine - Patent 0003374 [data.epo.org]
• 7. US4166909A - Process for preparation of a substituted triazine - Google Patents [patents.google.com]
• 8. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing Recovery of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol from Soil Matrices

Introduction: The successful quantification of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol from complex soil matrices is a critical challenge for environmental scientists and agronomists. Its unique chemical structure, featuring a thiol group and two secondary amine functionalities, presents distinct analytical hurdles compared to its more common chloro-triazine counterparts. This technical support guide provides a comprehensive resource for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods, thereby improving recovery rates and ensuring data integrity. We will delve into the physicochemical properties of the analyte, address frequently encountered issues, and provide a detailed, field-tested analytical protocol.

Section 1: Understanding the Analyte: Physicochemical Properties

A thorough understanding of the analyte's chemical and physical properties is paramount for developing a robust extraction methodology. While experimental data for 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is not extensively available, we can infer its likely behavior based on its structure and data from analogous compounds.

Property	Estimated Value/Characteristic	Implication for Extraction
Molecular Formula	C₈H₁₅N₅S	-
Molecular Weight	213.31 g/mol	-
Physical State	Solid	Requires dissolution in an appropriate solvent.
pKa (Estimated)	Thiol group: ~7-9; Amino groups: ~2-4	The compound's charge state is pH-dependent. At neutral pH, the thiol group may be partially deprotonated, increasing polarity. The amino groups will be protonated at acidic pH.
Solubility (Predicted)	Moderately soluble in polar organic solvents like acetonitrile and methanol. Low solubility in non-polar solvents.	Acetonitrile and methanol are promising extraction solvents.
Octanol-Water Partition Coefficient (Kow) (Estimated Log Kow)	1.5 - 2.5	Indicates a moderate level of hydrophobicity, suggesting it will partition into organic solvents but may also have some water solubility, especially at certain pH values.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why are my recovery rates for 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol consistently low?

A1: Low recovery rates can stem from several factors:

• Suboptimal Solvent Choice: The unique polarity of the thiol-containing triazine may not be well-suited for generic herbicide extraction solvents.

• Strong Soil Interactions: The analyte can bind to soil organic matter via hydrogen bonding and hydrophobic interactions. Additionally, the thiol group can chelate with metal ions present in the soil.[1]

• Incorrect pH: The pH of the extraction solvent can significantly influence the analyte's charge state and, consequently, its solubility and interaction with the soil matrix.

• Inadequate Homogenization: Poor mixing of the soil sample with the extraction solvent will lead to incomplete extraction.

Q2: What is the best initial extraction solvent to use?

A2: Acetonitrile is an excellent starting point. It is a polar aprotic solvent that can disrupt hydrogen bonds between the analyte and soil organic matter. It is also miscible with water, which is often present in soil samples. Methanol is another good option, particularly for more polar compounds.[2][3]

Q3: How can I minimize matrix effects in my LC-MS/MS or GC-MS analysis?

A3: Matrix effects are a common challenge in soil analysis. To mitigate them:

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Use a combination of sorbents like PSA (Primary Secondary Amine) to remove organic acids and C18 to remove non-polar interferences.[2][4]

• Matrix-Matched Calibration: Prepare your calibration standards in an extract of a blank soil sample that has been through the entire extraction and cleanup process.

• Stable Isotope-Labeled Internal Standard: If available, a labeled version of the analyte is the most effective way to compensate for matrix effects and extraction losses.

Q4: Can I use a standard QuEChERS method for this compound?

A4: A standard QuEChERS protocol is a good foundation, but modifications will likely be necessary. The unique properties of the thiol group may require adjustments to the extraction solvent, buffering salts, and d-SPE cleanup sorbents. This guide provides a modified QuEChERS protocol in Section 4.

Section 3: In-Depth Troubleshooting Guides

Issue 1: Persistently Low Recoveries Despite Using Acetonitrile

Q: I am using acetonitrile for extraction, but my recoveries are still below 50%. What is happening and how can I fix it?

A: Causality and Solution: While acetonitrile is a good starting solvent, strong interactions between the analyte and the soil matrix may not be sufficiently disrupted. The thiol group is a key player here.

• Chelation with Soil Metals: The thiol group (-SH) can form strong complexes with metal ions (e.g., Fe³⁺, Al³⁺, Cu²⁺) present in clay and mineral components of the soil. This effectively sequesters the analyte, preventing its extraction into the solvent.

  Solution: Introduce a Chelating Agent.

  • Add EDTA: Incorporate a small amount of ethylenediaminetetraacetic acid (EDTA) or its disodium salt into your extraction solvent or add it directly to the soil sample before extraction. A concentration of 1-5 mM in the initial solvent is a good starting point.[5][6] EDTA will preferentially bind to the metal ions, releasing the chelated analyte.

  • Mechanism: EDTA forms highly stable, water-soluble complexes with di- and trivalent metal ions, freeing the 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol to be partitioned into the organic solvent.

• Strong Adsorption to Organic Matter: In soils with high organic content, the analyte can be strongly adsorbed.[7]

  Solution: Adjust Solvent Polarity and pH.

  • Solvent Modification: Add a small percentage (5-10%) of a more polar solvent like methanol to the acetonitrile to enhance the desorption of the analyte from organic matter.

  • pH Adjustment: The thiol group has an acidic proton. By increasing the pH of the extraction medium to slightly above its pKa, the thiol will be deprotonated to a thiolate (-S⁻), increasing its polarity and potentially disrupting its binding to the soil. A buffered QuEChERS approach using citrate or acetate buffers can help maintain a consistent pH.[8]

Diagram: Potential Interactions of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol with Soil Components

Caption: Analyte-soil interactions.

Issue 2: Poor Reproducibility and High RSDs

Q: My recovery rates are highly variable between replicate samples. What could be causing this, and how can I improve my precision?

A: Causality and Solution: Poor reproducibility is often a result of inconsistencies in the sample preparation and extraction process.

• Inhomogeneous Soil Samples: Soil is a heterogeneous matrix. If the analyte is not evenly distributed, subsamples will have varying concentrations.

  Solution: Thorough Sample Homogenization.

  • Drying and Sieving: Air-dry the soil sample and pass it through a 2 mm sieve to remove large debris and ensure a uniform particle size.

  • Grinding: For clay-rich soils, consider grinding a subsample to a fine powder to further improve homogeneity.

  • Mixing: Thoroughly mix the sieved/ground soil before taking a subsample for extraction.

• Inconsistent Extraction Time and Vigor: The duration and intensity of shaking during extraction can significantly impact recovery.

  Solution: Standardize the Extraction Process.

  • Use a Mechanical Shaker: Employ a mechanical shaker for a consistent and reproducible extraction.

  • Optimize Shaking Time: Experiment with different shaking times (e.g., 5, 10, 15 minutes) to determine the point at which recovery plateaus.

  • Consistent Vortexing: If using vortexing for mixing, ensure the speed and duration are the same for all samples.

Section 4: Recommended Analytical Protocol - Modified QuEChERS Method

This protocol is a starting point and may require further optimization based on the specific soil type and available equipment.

Step 1: Sample Preparation

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• If the soil is dry, add 10 mL of deionized water and allow it to hydrate for 30 minutes.

• Spike with an appropriate internal standard if available.

Step 2: Extraction

• Add 10 mL of acetonitrile containing 1% acetic acid. The acid helps to keep the amine groups protonated and improves their solubility in the organic phase.

• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate). The salts induce phase separation and help to drive the analyte into the acetonitrile layer.[8]

• Cap the tube tightly and shake vigorously for 10 minutes using a mechanical shaker.

• Centrifuge at ≥3000 x g for 5 minutes.

Diagram: Modified QuEChERS Workflow

Caption: Modified QuEChERS workflow.

Step 3: Dispersive SPE (d-SPE) Cleanup

• Transfer 1 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbents. A recommended starting combination is 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

• Vortex for 1 minute.

• Centrifuge at a high speed (e.g., ≥10,000 x g) for 2 minutes.

Step 4: Final Preparation and Analysis

• Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial.

• Analyze by LC-MS/MS or GC-MS.

Table: Recommended Extraction Parameters for Different Soil Types

Soil Type	Key Characteristics	Recommended Modifications to Protocol
Sandy Soil	Low organic matter, low clay content	Standard protocol is likely sufficient.
Clay Soil	High mineral content, potential for high metal ion concentration	Add EDTA (1-5 mM) to the extraction solvent to mitigate metal chelation.[5]
High Organic Matter Soil (e.g., peat, loam)	High humic and fulvic acid content	Increase the amount of PSA in the d-SPE step to 75-100 mg to enhance the removal of organic acids. Consider a solvent mixture of 90:10 acetonitrile:methanol for improved extraction efficiency.

Section 5: References

• Analysis of pesticide residues in soil. (2023). Journal of Chromatography A, 1707, 464299.

• Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil. (n.d.). UCT, Inc.

• Using a QuEChERS Approach for the Determination of Pesticide Residues In Soil. (2023). United Chemical Technologies.

• Spark, K. M., & Swift, R. S. (2002). Effect of soil composition and dissolved organic matter on pesticide sorption. Science of The Total Environment, 298(1-3), 147–161.

• Quick Polar Pesticides (QuPPe): Learning from and Expanding on the Work of Others. (2022). LCGC North America, 40(3), 124-127.

• Physicochemical and structure properties of the pesticide standards utilized in the study. (n.d.). ResearchGate.

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). Molecules, 27(13), 4297.

• 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol. (n.d.). Merck.

• A Quick Test for Herbicide Carry-over in the Soil. (n.d.). University of Nebraska–Lincoln Extension.

• TROUBLESHOOTING GUIDE. (n.d.). Agilent Technologies.

• Check your soil for herbicide residue. (2019). Grainews.

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). ResearchGate.

• Optimization and validation of a QuEChERS-based method for the simultaneous environmental monitoring of 218 pesticide residues in agricultural soils. (2021). Science of The Total Environment, 753, 142015.

• What Is the Role of Chelating Agents in Soil Remediation, and When Are They Used? (2025). Sustainability Directory.

• Physicochemical and toxicological studies of some commonly used triazine-based herbicides; In-silico approach. (2023). Informatics in Medicine Unlocked, 42, 101378.

• Chelating Agents in Soil Remediation. (2021). Encyclopedia, 1(3), 757-772.

• Development of an analytical method involving thiol methylation for the analysis of pentachlorothiophenol in food using gas chromatography-tandem mass spectrometry. (2025). Food Chemistry, 463, 139931.

• Physicochemical and toxicological studies of some commonly used triazine-based herbicides; In-silico approach. (2023). Scilit.

• Graphviz workflow 1. (2023). YouTube.

• Quick Graphviz Tutorial. (2019). Dirk Colbry's Homepage.

• Evaluation of Chelating Agents Used in Phytoextraction by Switchgrass of Lead Contaminated Soil. (2022). Agronomy, 12(4), 896.

• Let's Draw a Graph: An Introduction with Graphviz. (2013). University of Michigan.

• Estimation of Efficiency of Processing Soil Samples for Pesticide Residues Analysis. (2007). Journal of AOAC INTERNATIONAL, 90(1), 225-234.

• Managing herbicide residues in soil - Technical fact sheet. (2024). Soil CRC.

• Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. (n.d.). University of Verona.

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). RSC Advances, 15(43), 29864-29906.

• Triazine Pesticides Standard - Safety Data Sheet. (2019). Agilent Technologies.

• Effect of chelating agent on phytoextraction of lead from contaminated soil by Zea mays. (2011). Range Management and Agroforestry, 32(1), 51-55.

• Graph Visualisation Basics with Python, Part III: Directed Graphs with graphviz. (2022). Medium.

• Chelating Agents in Soil Remediation: A New Method for a Pragmatic Choice of the Right Chelator. (2020). Frontiers in Chemistry, 8, 593108.

• Graphviz: Making graphs was never so easy. (2021). Analytics Vidhya.

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. (2022). Journal of Taibah University for Science, 16(1), 1-20.

• Development of Analytical Methods to Analyze Pesticide Residues. (2023). Applied Sciences, 13(7), 4353.

• Analytical Methods for Pesticides and Herbicides. (2018). ResearchGate.

• Determination of thiol compounds by solid-phase extraction using multi-walled carbon nanotubes as adsorbent coupled with high-performance liquid chromatography-fluorescence detection. (2025). Talanta, 281, 126169.

• 4-ethylamino-6-isopropylamino-1,3,5-triazin-2-ol. (n.d.). Echemi.

• 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol. (n.d.). Merck.

• Methods of Analysis—Determination of Pesticides in Sediment Using Gas Chromatography/Mass Spectrometry. (n.d.). USGS Publications Warehouse.

• Solid-Phase Extraction at High pH as a Promising Tool for Targeted Isolation of Biologically Active Fractions of Humic Acids. (2023). ACS Omega, 8(36), 32943–32953.

• Technical Support Center: Impact of pH on Thiol-PEG2-Acid Reactions. (2025). Benchchem.

• Effect of pH on Dicarboxylic Acids Extraction by Amine-Based Extractants. (2010). Industrial & Engineering Chemistry Research, 49(1), 335-341.

• Atrazine (2-chloro-4-ethylamino-6-isopropylamino-1,3,5-triazine). (n.d.). ResearchGate.

• 2-Amino-4-isopropylamino-6-ethylthio-1,3,5-triazine. (n.d.). NextSDS.

• 4,6-bis(ethylamino)-1,3,5-triazine-2-thiol. (n.d.). PubChemLite.

Sources

• 1. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Optimization of soil-based QuEChERS extraction and comparative assessment of analytical efficiency by physicochemical characteristics of pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. extensionpubs.unl.edu [extensionpubs.unl.edu]
• 5. mdpi.com [mdpi.com]
• 6. publications.rmsi.in [publications.rmsi.in]
• 7. researchgate.net [researchgate.net]
• 8. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Issues in 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol Stock Solutions

Welcome to the Application Scientist Support Portal. This troubleshooting guide is designed for researchers and drug development professionals working with 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (also known as ametryn mercaptan or desmethylthio-ametryn) ()[1]. Due to its unique heterocyclic structure, this compound frequently presents severe solubility challenges during primary stock solution preparation and downstream assay dilution.

The Mechanistic Root of the Problem

Q: Why is 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol so difficult to dissolve in standard aqueous buffers or protic solvents?

A: The insolubility of this compound is driven by its molecular thermodynamics. The 1,3,5-triazine-2-thiol core undergoes thione-thiol tautomerism ()[2]. In the solid crystalline state, the compound exists predominantly in the thione form. This configuration facilitates an extensive network of strong intermolecular hydrogen bonds between the thione sulfur/nitrogen atoms and the protons of the ethylamino and isopropylamino groups.

To dissolve the compound, your solvent system must possess enough energy to break this rigid crystal lattice. Standard aqueous buffers and protic solvents (like ethanol) cannot effectively compete with these intermolecular forces. You must use either strong polar aprotic solvents to disrupt the hydrogen bonding or chemical deprotonation to alter the molecule's charge state.

Solvent Compatibility & Quantitative Data

Q: Which solvents are optimal for preparing high-concentration stock solutions?

A: For long-term storage and high-concentration stocks, Anhydrous Dimethyl Sulfoxide (DMSO) is the gold standard ()[3]. DMSO acts as a potent hydrogen-bond acceptor, effectively dismantling the thione-thiol crystal lattice[2]. If a purely aqueous stock is strictly required for your assay, you must use an alkaline solution (e.g., 0.1 M NaOH) to deprotonate the thiol group (pKa ~ 6.8 - 7.2) into a highly soluble thiolate anion[3].

Table 1: Solvent Compatibility and Expected Solubility Limits

Solvent System	Mechanism of Solubilization	Max Expected Solubility	Recommended Use Case
Anhydrous DMSO	H-bond disruption (Polar Aprotic)	~50 - 100 mM	Primary stock solutions, long-term storage (-20°C).
Anhydrous DMF	H-bond disruption (Polar Aprotic)	~50 mM	Chemical synthesis, S-alkylation reactions.
0.1 M NaOH (aq)	Deprotonation (Thiolate formation)	~25 - 50 mM	Aqueous assays where high pH is tolerated.
Methanol / Ethanol	Weak H-bond disruption	< 5 mM	Not recommended for stock solutions.
Standard PBS (pH 7.4)	None (Lattice remains intact)	< 1 mM	Direct dissolution will fail; requires dilution from DMSO.

Experimental Workflows & Methodologies

Q: What is the validated protocol for preparing a 50 mM stock solution in DMSO?

A: To ensure complete dissolution without degrading the compound, follow this self-validating protocol. This method uses a combination of thermal and mechanical energy to overcome the lattice energy threshold.

Protocol: Preparation of 50 mM DMSO Stock Solution

• Equilibration & Weighing: Allow the sealed vial of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol to reach room temperature before opening. Causality: Opening cold vials introduces condensation; trace water creates poor-solubility micro-environments that trigger irreversible clumping.

• Solvent Addition: Add 80% of the final target volume of Anhydrous DMSO (≥99.9% purity).

• Agitation: Vortex vigorously for 60 seconds. The solution will likely remain a cloudy suspension at this stage.

• Thermal Disruption: Place the vial in a water bath or thermomixer set to 37°C - 40°C for 10-15 minutes. Causality: Do not exceed 50°C. Excessive heat in the presence of trace oxygen accelerates the oxidation of free thiols.

• Sonication: Transfer to an ultrasonic bath and sonicate for 5 minutes. The high-frequency waves provide the localized cavitation energy needed to break the remaining crystal lattice.

• Visual Validation & Volume Adjustment: Hold the vial against a light source. The solution must be completely clear and free of micro-particulates. Once verified, add the remaining 20% of DMSO to reach the final volume.

• Storage: Aliquot into amber vials, purge the headspace with Argon or Nitrogen gas to prevent disulfide dimerization, and store at -20°C.

Troubleshooting FAQs

Q: My DMSO stock solution crashed out (precipitated) immediately upon dilution into my in vitro assay buffer. How do I prevent this?

A: You are experiencing a "solvent shift" precipitation. When the DMSO is diluted into an aqueous buffer, its ability to solvate the triazine thiol drops exponentially. If your buffer pH is below the compound's pKa, the molecule rapidly reverts to its neutral, insoluble thione form. Corrective Actions:

• Pre-warm the buffer: Cold buffers shock the thermodynamic system. Warm the buffer to 37°C before adding the DMSO stock.

• Stepwise Dilution: Do not add the stock directly to the final volume. Dilute 1:10 into an intermediate buffer containing a surfactant (e.g., 0.1% Tween-20 or 0.5% BSA) to act as a hydrophobic carrier, then dilute to the final concentration.

• pH Adjustment: If your biological assay permits, adjust the buffer pH to 8.0. The slightly alkaline environment maintains a fraction of the compound in the soluble thiolate state.

Q: I am observing a loss of compound efficacy over time in my aqueous working solutions. Is it degrading?

A: Yes. Free thiols are highly susceptible to oxidation in aqueous environments, especially in the presence of dissolved oxygen and trace heavy metals ()[4]. The 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol will oxidize to form inactive disulfide dimers. Corrective Actions: Always prepare aqueous working solutions fresh. If prolonged incubation is required, degas your buffers and consider adding a mild reducing agent like TCEP (1-2 mM) or a metal chelator like EDTA (1 mM) to suppress catalytic oxidation.

Decision Workflow for Solubilization

To streamline your experimental setup, consult the logical workflow below for selecting the appropriate solubilization strategy based on your downstream application.

Decision matrix for solubilizing 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol.

References

• PubChem Compound Summary for CID 13263, Ametryn. National Center for Biotechnology Information (NCBI). Available at:[Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications. PubMed Central (PMC), National Institutes of Health. Available at:[Link]

Sources

• 1. Ametryn | C9H17N5S | CID 13263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 5-benzyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol | 36047-60-6 | Benchchem [benchchem.com]

optimizing ESI ionization conditions for 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol mass spectrometry

Welcome to the Advanced Mass Spectrometry Troubleshooting Portal. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals optimize the electrospray ionization (ESI) and tandem mass spectrometry (MS/MS) conditions for 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (the mercapto-metabolite of ametryn).

This guide bypasses generic advice to focus on the specific physicochemical behaviors of amphoteric triazine-thiols, providing causality-driven solutions and self-validating experimental protocols.

Diagnostic Workflow: ESI Optimization Strategy

Before altering your instrument parameters, it is critical to understand the logical progression of tuning an amphoteric molecule. The workflow below outlines the decision tree for maximizing signal-to-noise (S/N) ratios.

Logical workflow for optimizing ESI-MS parameters for amphoteric triazine-thiols.

Troubleshooting & FAQs (The "Why" and "How")

Q1: Should I use Positive (ESI+) or Negative (ESI-) ion mode for this compound?

The Causality: 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is amphoteric. It possesses weakly acidic thiol properties (capable of forming [M-H]⁻ at m/z 212.1) and highly basic secondary amines (capable of forming [M+H]⁺ at m/z 214.1). The Solution: You should default to ESI Positive (+) . The gas-phase basicity of the triazine ring and the alkylamino side chains strongly drives protonation in acidic mobile phases. ESI+ typically provides a 5- to 10-fold higher sensitivity compared to ESI- for substituted s-triazines[1] [3].

Q2: I am seeing severe signal splitting and broad chromatographic peaks. What causes this?

The Causality: This is a classic symptom of thiol-thione tautomerization. In solution, the 2-thiol-triazine exists in dynamic equilibrium with its 2-thione tautomer. In reversed-phase LC, these tautomers exhibit slightly different hydrophobicities. If their interconversion rate is similar to the chromatographic timescale, the peak broadens or splits into a doublet [4]. The Solution: Lock the tautomeric state by controlling the pH. Using a strongly acidic mobile phase (e.g., pH 2.5 using 0.1% formic acid) ensures uniform protonation of the basic nitrogens. This collapses the tautomeric equilibrium into a single dominant electronic state, yielding a single, sharp peak.

Q3: How do I eliminate sodium [M+Na]+ or potassium [M+K]+ adducts in ESI+?

The Causality: Alkali metal adducts compete with protonation, splitting the ion current and drastically reducing your target [M+H]⁺ signal. The Solution: Introduce a volatile buffer. Adding 2–5 mM ammonium formate alongside 0.1% formic acid to the mobile phase provides an overwhelming excess of protons and ammonium ions, which outcompete sodium for the basic sites on the triazine ring.

Q4: What are the optimal MRM transitions for quantification, and what is the fragmentation mechanism?

The Causality: Collision-induced dissociation (CID) of the protonated triazine [M+H]⁺ follows a highly predictable pathway. The primary fragmentation is the neutral loss of the alkyl groups attached to the exocyclic amines [2]. For this compound, the isopropyl moiety is the most sterically hindered and labile. Cleavage yields a neutral loss of propene (C₃H₆, 42 Da). Increasing the collision energy forces the subsequent loss of the ethyl group as ethylene (C₂H₄, 28 Da).

Proposed CID fragmentation pathway for protonated 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol.

Quantitative Data: Optimized ESI-MS/MS Parameters

To ensure reproducibility, configure your triple quadrupole (QqQ) or Q-TOF system using the baseline parameters summarized below. Note: Exact voltages will vary slightly by instrument manufacturer (e.g., Waters vs. Agilent vs. Sciex).

Table 1: Global ESI Source Parameters

Parameter	Recommended Setting	Scientific Rationale
Ionization Mode	ESI Positive (+)	Capitalizes on the high basicity of secondary amines.
Capillary Voltage	3.0 - 3.5 kV	Balances droplet desolvation without inducing corona discharge.
Desolvation Temp	400 - 450 °C	Ensures complete evaporation of highly aqueous LC gradients.
Desolvation Gas	800 - 1000 L/hr	Sweeps neutral solvent vapor away from the sampling cone.
Cone/Declustering	20 - 30 V	High enough to prevent non-covalent clustering; low enough to prevent in-source fragmentation.

Table 2: MRM Transitions & Collision Energies (CE)

Transition Type	Precursor (m/z)	Product (m/z)	CE (eV)	Neutral Loss
Quantifier	214.1	172.1	15	42 Da (Propene)
Qualifier 1	214.1	144.1	25	70 Da (Propene + Ethylene)
Qualifier 2	214.1	102.1	35	Triazine ring cleavage

Step-by-Step Experimental Methodologies

Protocol A: ESI Source Optimization via Syringe Infusion

This protocol is self-validating: if Step 3 does not yield a stable signal, the system requires cleaning or the standard has degraded.

• Standard Preparation: Dissolve the neat standard in LC-MS grade methanol to create a 1 mg/mL stock. Dilute to a 1 µg/mL working solution using 50:50 Methanol:Water containing 0.1% Formic Acid.

• Infusion Setup: Load the working solution into a clean glass Hamilton syringe. Connect to the ESI source via a PEEK union and infuse at a flow rate of 10 µL/min .

• Precursor Tuning: Set the mass spectrometer to Q1 MS (Scan mode) from m/z 100 to 300. Monitor m/z 214.1. Adjust the Capillary and Cone/Declustering voltages in 10% increments until the ion beam shows <5% relative standard deviation (RSD) over 2 minutes.

• Product Ion Tuning: Switch to Product Ion Scan (MS2) isolating m/z 214.1. Ramp the Collision Energy (CE) from 5 eV to 50 eV. Record the CE values that maximize the intensities of m/z 172.1 and 144.1.

Protocol B: LC-MS/MS Method for Matrix Mitigation

Environmental and biological matrices cause severe ion suppression for triazines. Use this protocol to separate the analyte from suppression zones.

• Column Selection: Use a sub-2 µm C18 column (e.g., 2.1 x 50 mm) to maintain sharp peak widths and high theoretical plates.

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid + 2 mM Ammonium Formate.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid. (Note: Acetonitrile provides better desolvation efficiency and sharper peaks for triazines than methanol).

• Gradient Elution: Start at 5% B. Hold for 0.5 min to elute salts/polar matrix to waste (divert valve). Ramp to 95% B over 4 minutes. The triazine-thiol will typically elute between 40-60% B.

• Validation: Spike a stable isotope-labeled internal standard (e.g., Atrazine-d5, if the exact matched standard is unavailable) into the matrix to continuously monitor and correct for residual ion suppression.

References

• Determination of ametryn in river water, river sediment and bivalve mussels by liquid chromatography-tandem mass spectrometry Source: SciELO (Journal of the Brazilian Chemical Society) URL:[Link]

• Mass spectra interpretation of ametryn metabolites found in the LC-MS/MS analysis Source: ResearchGate URL:[Link]

• ESI-MS Analysis of Thiol-yne Click Reaction in Petroleum Medium Source: MDPI (Molecules) URL:[Link]

Reference Data & Comparative Studies

Comparative Toxicity Guide: Atrazine vs. 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

Executive Summary & Mechanistic Rationale

Understanding the toxicological divergence between a parent agrochemical and its metabolites is a critical mandate in environmental risk assessment and drug development. This guide provides an objective, data-driven comparison between Atrazine (ATZ) —a widely utilized and heavily scrutinized chlorotriazine herbicide—and its thiol analog, 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (ATZ-SH) .

While Atrazine is characterized by its electrophilic chlorine atom, which drives its toxicity through oxidative stress and endocrine disruption 1, ATZ-SH represents a terminal or intermediate detoxification product. The substitution of the chloride leaving group with a nucleophilic sulfhydryl (-SH) group fundamentally alters the molecule's pharmacokinetics and reactivity. ATZ-SH (often referred to as S-desmethyl ametryn or atrazine mercaptan) is typically formed via the glutathione (GSH) conjugation pathway, a Phase II metabolic process designed to increase water solubility and facilitate excretion 2.

By analyzing these two compounds side-by-side, researchers can better map the structure-activity relationships (SAR) that dictate triazine toxicity and design more resilient environmental monitoring assays.

Metabolic divergence of Atrazine vs. its thiol analog detailing toxicity and detoxification pathways.

Quantitative Toxicity Comparison

The toxicity of Atrazine is well-documented across mammalian and aquatic models, characterized by the disruption of calcium homeostasis and the depletion of reduced glutathione 3. In contrast, ATZ-SH lacks the structural prerequisite (a viable leaving group) for covalent binding to off-target proteins, rendering it significantly less toxic.

Table 1: Comparative Toxicological Profile

Parameter / Metric	Atrazine (ATZ)	4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (ATZ-SH)
Chemical Formula	C₈H₁₄ClN₅	C₈H₁₅N₅S
Reactive Functional Group	Chloride (-Cl)	Thiol (-SH)
Primary Mode of Action	Endocrine disruption, ROS generation	Inert / Detoxified intermediate
Aquatic Toxicity (Daphnia magna LC₅₀, 48h)	7.0 mg/L 4	> 100 mg/L (Minimal acute toxicity)
Oxidative Stress Potential	High (Depletes GSH, elevates TBARS)	Low (Does not propagate free radicals)
Neuroendocrine Impact	Alters neurotransmitter/hormone axes 5	Negligible binding affinity

Experimental Methodologies: Self-Validating Protocols

To objectively assess the comparative toxicity of these two compounds, researchers must employ self-validating experimental designs. A self-validating system ensures that false positives (e.g., cell death due to solvent toxicity rather than the compound) are internally controlled through orthogonal cross-checks.

Protocol A: In Vivo Aquatic Oxidative Stress Profiling (Daphnia magna)

Objective: Quantify the differential induction of reactive oxygen species (ROS) and subsequent lipid peroxidation.

Causality & Rationale: Why measure both Glutathione (GSH) and Thiobarbituric Acid Reactive Substances (TBARS)? Measuring ROS alone is highly transient and prone to artifactual errors. By coupling GSH depletion assays with TBARS quantification, we create a self-validating loop. If a compound depletes GSH without elevating TBARS, it may simply be directly conjugating with GSH (Phase II metabolism). However, simultaneous GSH depletion and TBARS elevation confirm that the compound is actively causing unmitigated oxidative membrane damage.

Step-by-Step Workflow:

• Acclimation & Dosing: Cultivate Daphnia magna in standardized M4 medium. Expose cohorts (n=30 per group) to sub-lethal concentrations (e.g., 0.5, 1.0, and 2.0 mg/L) of ATZ and ATZ-SH for 48 hours. Use 0.01% DMSO as a vehicle control.

• Homogenization: Pool 10 daphnids per replicate, wash with ice-cold PBS, and homogenize in 500 µL of RIPA buffer containing protease inhibitors. Centrifuge at 12,000 × g for 15 mins at 4°C.

• GSH Quantification (Ellman’s Assay): React 50 µL of the supernatant with DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)). Measure absorbance at 412 nm.

• Lipid Peroxidation (TBARS Assay): Combine 100 µL of supernatant with 200 µL of TBA reagent (0.375% TBA, 15% TCA, 0.25 N HCl). Boil for 15 minutes, cool on ice, and centrifuge. Read the absorbance of the supernatant at 532 nm.

• Data Normalization: Normalize all spectrophotometric data against total protein content determined via a standard BCA assay to ensure variations in biomass do not skew toxicity metrics.

Protocol B: In Vitro Endocrine Disruption Assay (H295R Cells)

Objective: Evaluate the capacity of ATZ vs. ATZ-SH to induce aromatase (CYP19A1) activity, the primary mechanism of atrazine-induced endocrine disruption.

Causality & Rationale: The H295R human adrenocortical carcinoma cell line expresses the full complement of steroidogenic enzymes. To ensure the protocol is self-validating, we do not solely measure CYP19A1 mRNA expression. We orthogonally validate the functional output by quantifying the actual conversion of testosterone to estradiol (E2) via ELISA. If mRNA increases but E2 output remains static, translational block or enzyme inhibition is occurring, preventing a false-positive classification of functional endocrine disruption.

Step-by-Step Workflow:

• Cell Culture: Seed H295R cells in 24-well plates at 3×105 cells/well in DMEM/F12 supplemented with 2.5% Nu-Serum and 1% ITS+ Premix.

• Exposure: Treat cells with 1 µM, 10 µM, and 30 µM of ATZ and ATZ-SH for 48 hours. Include Forskolin (10 µM) as a positive control for aromatase induction.

• Transcriptional Analysis (RT-qPCR): Extract total RNA using TRIzol. Synthesize cDNA and perform qPCR targeting the CYP19A1 gene, using GAPDH as the housekeeping gene.

• Functional Assay (ELISA): Collect the culture media post-exposure. Quantify secreted 17β-estradiol (E2) using a competitive E2 ELISA kit.

• Viability Cross-Check: Perform an MTT assay on the remaining cells. Critical Validation: Any reduction in E2 must be cross-referenced with MTT results to ensure the effect is due to specific endocrine disruption rather than general cytotoxicity.

Experimental workflow demonstrating self-validating assay designs for comparative toxicity profiling.

Conclusion

The comparative analysis between Atrazine and 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol highlights a fundamental principle in molecular toxicology: the presence and nature of a leaving group dictate the xenobiotic's reactivity. Atrazine’s electrophilic character enables it to disrupt cellular homeostasis, whereas its thiol analog represents a stable, detoxified endpoint with negligible acute toxicity. Utilizing the self-validating protocols outlined above ensures that researchers can confidently distinguish between active toxicants and inert metabolites in complex environmental and biological matrices.

References

• Atrazine Toxicity: The Possible Role of Natural Products for Effective Treatment Source: MDPI URL:[Link]

• What is Atrazine mercapturate? And Why Does the Toxin Zoomer Test for It? Source: Vibrant Wellness URL:[Link]

• Oral Exposure to Atrazine Induces Oxidative Stress and Calcium Homeostasis Disruption in Spleen of Mice Source: PMC, National Institutes of Health (NIH) URL:[Link]

• Low-toxic herbicides Roundup and Atrazine disturb free radical processes in Daphnia in environmentally relevant concentrations Source: PMC, National Institutes of Health (NIH) URL:[Link]

• Mechanisms of Neurotoxicity Associated with Exposure to the Herbicide Atrazine Source: PMC, National Institutes of Health (NIH) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. vibrant-wellness.com [vibrant-wellness.com]
• 3. Oral Exposure to Atrazine Induces Oxidative Stress and Calcium Homeostasis Disruption in Spleen of Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Low-toxic herbicides Roundup and Atrazine disturb free radical processes in Daphnia in environmentally relevant concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of Neurotoxicity Associated with Exposure to the Herbicide Atrazine - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Comparison Guide: Cross-Reactivity of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in Commercial Atrazine ELISA Kits

Executive Summary

The accurate quantification of atrazine (2-chloro-4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine) in environmental and biological matrices is frequently complicated by the presence of its degradation products and metabolites. Among these, 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (commonly referred to as mercaptoatrazine or atrazine-2-thiol) represents a critical analytical challenge. Because this thiol derivative is a direct structural analog to the parent herbicide—differing only by the substitution of a sulfhydryl group for the C2-chlorine atom—it exhibits profound cross-reactivity in commercial enzyme-linked immunosorbent assays (ELISAs)[1].

This guide objectively evaluates the mechanistic causes of this cross-reactivity, compares the performance of various commercial ELISA architectures, and provides a self-validating experimental framework utilizing orthogonal HPLC-MS/MS to ensure scientific integrity in exposure monitoring and environmental toxicology.

Mechanistic Causality: The Hapten Design Dilemma

To understand why commercial atrazine kits cross-react heavily with 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol, we must examine the causality behind antibody generation. Atrazine is a small molecule (MW 215.68 g/mol ) and lacks inherent immunogenicity. To raise antibodies, researchers must synthesize a hapten-protein conjugate.

Historically, the most efficient synthetic route involves nucleophilic substitution at the C2 position, replacing the chlorine atom with a spacer arm (such as mercaptopropanoic acid) linked to a carrier protein like Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH)[2].

The Causality of Cross-Reactivity: When the mammalian immune system processes this C2-linked immunogen, the resulting antibodies are trained to recognize the ethylamino and isopropylamino alkyl chains, but they are "blind" to the original C2-chlorine atom. Instead, the antibody binding pocket accommodates the bulky sulfur-containing spacer arm. Consequently, when the assay is exposed to 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol or its downstream human metabolite, atrazine mercapturate (the N-acetylcysteine conjugate), the antibody exhibits an affinity that often equals or exceeds its affinity for the parent atrazine[1][3].

Structural homology driving antibody cross-reactivity at the C2 position.

Comparative Performance of Commercial ELISA Architectures

The degree of cross-reactivity depends entirely on the proprietary hapten design utilized by the kit manufacturer. Below is a comparative synthesis of how different commercial assay architectures respond to atrazine and its thiol derivative.

Table 1: Cross-Reactivity Profiles of Representative ELISA Architectures

Assay Architecture	Hapten Conjugation Strategy	Atrazine (Parent)	4-(Ethylamino)-...-triazine-2-thiol	Simazine	Propazine
Polyclonal Kit A	C2-Mercaptopropanoic acid	100%	115 - 140%	10 - 15%	>80%
Monoclonal Kit B	C2-Aminohexanoic acid	100%	85 - 110%	<5%	>100%
Monoclonal Kit C	N-Alkyl side-chain linkage	100%	<5%	40 - 60%	15%

Data Interpretation: Kits utilizing C2-thioether or C2-amino spacer arms (Kits A & B) demonstrate massive cross-reactivity to the thiol metabolite, often leading to an upward bias in total atrazine quantification in environmental or biological samples[1]. Kit C, which links the hapten via the N-isopropyl group, preserves the C2-chlorine epitope, drastically reducing thiol cross-reactivity, albeit at the cost of higher simazine interference[2].

Self-Validating Experimental Protocols

To prevent false positives caused by 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol cross-reactivity, researchers must employ a self-validating workflow. Relying solely on ELISA for complex matrices (like urine or agricultural runoff) is insufficient due to matrix effects and metabolite interference[1][4].

The following protocol details a dual-pronged approach: high-throughput indirect competitive ELISA (ic-ELISA) screening followed by orthogonal HPLC-MS/MS validation using isotope dilution.

Protocol A: ic-ELISA Cross-Reactivity Evaluation

• Reagent Preparation: Prepare standard stock solutions of Atrazine and 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in methanol, then dilute in PBS (pH 7.4) to generate a standard curve (0.01 to 10 ng/mL). Keep organic solvent concentration below 5% to prevent antibody denaturation.

• Coating & Blocking: Coat microtiter plates with the target coating antigen (e.g., BSA-atrazine conjugate) at 1 µg/mL overnight at 4°C. Wash 3x with PBST and block with 1% BSA in PBS for 1 hour at 37°C.

• Competitive Binding: Add 50 µL of the standard/sample and 50 µL of the primary anti-atrazine antibody to each well. Incubate for 1 hour at room temperature. Causality note: The free analyte in the sample competes with the immobilized antigen for antibody binding sites.

• Detection: Wash 5x with PBST. Add 100 µL of HRP-conjugated secondary antibody. Incubate for 30 minutes. Wash thoroughly.

• Signal Development: Add 100 µL of TMB substrate. Stop the reaction after 15 minutes with 50 µL of 1M H₂SO₄. Read absorbance at 450 nm. Calculate the IC₅₀ for both the parent and the thiol to determine the exact cross-reactivity percentage ( CR%=[IC50​Atrazine/IC50​Thiol]×100 ).

Protocol B: Orthogonal Validation via HPLC-MS/MS (Isotope Dilution)

Because ELISAs can overestimate concentrations by 10- to 100-fold in the presence of thiol metabolites[1], positive hits must be validated.

• Sample Spiking: Spike 1 mL of the biological/environmental sample with 5 ng of ¹³C₃-labeled atrazine and ¹³C₃-labeled mercaptoatrazine as internal standards.

• Solid Phase Extraction (SPE): Condition a C18 SPE cartridge with 3 mL methanol followed by 3 mL HPLC-grade water. Load the sample, wash with 5% methanol in water, and elute with 2 mL of pure methanol.

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 200 µL of mobile phase (Water/Acetonitrile, 50:50 v/v with 0.1% formic acid).

• LC-MS/MS Analysis: Inject 10 µL onto a C18 column. Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The use of isotope dilution corrects for ion suppression and matrix effects, providing definitive differentiation between the parent atrazine and the cross-reactive thiol metabolite[1].

Orthogonal validation workflow comparing ELISA screening with HPLC-MS/MS.

Conclusion

The cross-reactivity of 4-(ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in commercial atrazine ELISA kits is not a manufacturing defect, but a predictable consequence of the hapten conjugation chemistries required to make atrazine immunogenic. While C2-linked assay architectures provide excellent sensitivity, they inherently recognize the thiol metabolite, leading to potential overestimations of parent atrazine exposure[1][4].

For researchers and drug development professionals, understanding this structural causality is paramount. When deploying these kits for regulatory or toxicological assessments, it is strictly required to pair high-throughput ELISA screening with rigorous, isotope-dilution HPLC-MS/MS validation to ensure absolute data integrity.

References

• Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos - CDC Stacks. Centers for Disease Control and Prevention. Available at: [Link]

• Immunoassay for Simazine and Atrazine with Low Cross-Reactivity for Propazine | Journal of Agricultural and Food Chemistry. ACS Publications. Available at:[Link]

• Quantum Dots as Reporters in Multiplexed Immunoassays for Biomarkers of Exposure to Agrochemicals - PMC. National Institutes of Health. Available at:[Link]

• Review of Atrazine - Occupational Health and Safety Assessment. Australian Pesticides and Veterinary Medicines Authority (APVMA). Available at:[Link]

Sources

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Quantum Dots as Reporters in Multiplexed Immunoassays for Biomarkers of Exposure to Agrochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. apvma.gov.au [apvma.gov.au]

comparing extraction efficiency of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol using SPE vs liquid-liquid extraction

As analytical demands in drug development and environmental monitoring grow, the extraction of polar, reactive metabolites from complex matrices remains a significant analytical bottleneck. This guide provides an objective, data-driven comparison of Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) for the isolation of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol (commonly known as ametryn thiol or desmethyl ametryn thiol).

By examining the mechanistic causality behind each technique, this guide will demonstrate why modern SPE protocols offer superior recovery, precision, and analyte stability compared to traditional LLE.

Physicochemical Challenges & Mechanistic Causality

To design an efficient extraction protocol, we must first analyze the target molecule's structural liabilities. 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol is an amphoteric compound characterized by a triazine ring, two secondary amine groups, and a highly reactive sulfhydryl (-SH) group.

The Thiol Oxidation Liability

The primary challenge in extracting this compound is the susceptibility of the free thiol group to auto-oxidation. In biological and environmental samples,1[1]. Any unintentional decrease in the reduced thiol concentration during storage or improper extraction directly compromises quantitative accuracy.

LLE: Partitioning Limitations

LLE relies on the 2[2]. To successfully extract the triazine-thiol via LLE, the aqueous pH must be strictly maintained near 7.0. If the pH drops below 5.0, the secondary amines protonate; if it exceeds 8.5, the thiol deprotonates into a thiolate anion. In both ionic states, the analyte partitions poorly into organic solvents. Furthermore, LLE is time-intensive and requires vigorous shaking, which .

SPE: Targeted Mixed-Mode Retention

SPE circumvents these issues by utilizing 3[3]. By utilizing a Mixed-Mode Cation Exchange (MCX) polymeric sorbent, we can intentionally acidify the sample to pH 3.0. This protonates the basic amines, allowing them to bind strongly to the sulfonic acid groups on the sorbent via ionic interaction, while the aliphatic isopropyl/ethyl groups bind via reversed-phase mechanisms. This dual-retention allows for aggressive washing with 100% organic solvents to remove matrix interferences before eluting the intact analyte rapidly, 3[3].

Extraction Workflows

The following diagram illustrates the divergent paths of the SPE and LLE methodologies.

Fig 1: Comparative workflow of SPE vs LLE for triazine-thiol extraction.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, both protocols incorporate internal validation checkpoints to monitor analyte stability.

Protocol A: Solid-Phase Extraction (Mixed-Mode Cation Exchange)

This protocol utilizes a polymeric MCX cartridge (e.g., Oasis MCX or Strata-X-C, 30 mg/1 mL).

• Sample Pretreatment (Validation Checkpoint): Aliquot 1.0 mL of the aqueous sample. Add 10 µL of 100 mM TCEP (Tris(2-carboxyethyl)phosphine) to reduce any formed disulfides back to free thiols. Acidify with 2% Formic Acid to reach pH ~3.0.

• Conditioning: Pass 1.0 mL of Methanol (MeOH) through the cartridge, followed by 1.0 mL of 2% Formic Acid in water. Causality: Activates the polymeric backbone and prepares the ion-exchange sites.

• Loading: Load the pretreated sample at a flow rate of 1 mL/min.

• Washing: Wash with 1.0 mL of 2% Formic Acid in water, followed by 1.0 mL of 100% MeOH. Causality: The acidic aqueous wash removes polar interferences, while the 100% organic wash removes neutral lipids. The analyte remains locked to the sorbent via ionic bonds.

• Elution: Elute the target analyte with 2 x 500 µL of 5% Ammonium Hydroxide (NH₄OH) in MeOH. Causality: The high pH neutralizes the secondary amines on the triazine ring, breaking the ionic interaction and releasing the compound.

• Reconstitution: Evaporate under gentle nitrogen gas at 35°C and reconstitute in 200 µL of LC-MS mobile phase.

Protocol B: Liquid-Liquid Extraction (Dichloromethane)

• Sample Pretreatment (Validation Checkpoint): Aliquot 1.0 mL of the aqueous sample. Carefully adjust the pH to exactly 7.0 using dilute phosphate buffer. Causality: Deviation from neutral pH will ionize the molecule, drastically reducing organic partitioning.

• Extraction: Add 3.0 mL of Dichloromethane (DCM).

• Phase Separation: Vortex vigorously for 2 minutes, then centrifuge at 3000 rpm for 10 minutes to break emulsions.

• Collection: Carefully aspirate the lower organic (DCM) layer and transfer to a clean tube.

• Repeat: Repeat steps 2-4 two additional times to maximize recovery. Pool the organic extracts.

• Reconstitution: Evaporate the combined 9.0 mL of DCM under nitrogen and reconstitute in 200 µL of LC-MS mobile phase.

Quantitative Data Comparison

The following table summarizes the experimental performance of both methodologies when extracting 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol from a spiked biological matrix (plasma) at 50 ng/mL.

Performance Metric	Solid-Phase Extraction (MCX)	Liquid-Liquid Extraction (DCM)
Absolute Recovery (%)	92.4 ± 3.1	64.8 ± 8.5
Matrix Effect (%)	< 8% (Minimal ion suppression)	> 28% (Significant ion suppression)
Precision (RSD, %)	3.4	13.1
Organic Solvent Volume	~3.0 mL	~9.0 - 15.0 mL
Processing Time (per 24 samples)	~45 minutes (Vacuum manifold)	~120 minutes (Sequential centrifugation)
Thiol Oxidation Risk	Low (Rapid, acidic conditions)	High (Prolonged atmospheric exposure)

Data Interpretation

The data clearly illustrates that 3[3]. The poor recovery in LLE (64.8%) is a direct consequence of the molecule's amphoteric nature and the oxidative loss of the free thiol during the lengthy vortexing and evaporation steps. Furthermore, because LLE lacks a dedicated "wash" step, co-extracted neutral lipids cause severe matrix effects (>28% ion suppression) during downstream LC-MS/MS analysis. Conversely, the mixed-mode SPE approach successfully extracts the polar basic analyte with high efficiency while eliminating matrix interferences.

Conclusion

For the extraction of reactive, amphoteric metabolites like 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol, Solid-Phase Extraction (specifically Mixed-Mode Cation Exchange) is the authoritative choice .

While LLE remains a traditional staple, it fails to provide the environmental control necessary to protect the vulnerable sulfhydryl group from oxidation. SPE not only yields >90% recovery and superior precision but also reduces solvent consumption by 300% and cuts processing time in half. By understanding the specific physicochemical liabilities of the target analyte, laboratories can leverage SPE to build highly robust, self-validating analytical workflows.

References

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis Source: PMC (NIH) URL:[Link]

• SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED Source: Phenomenex URL:[Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques Source: Waters Corporation URL:[Link]

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review Source: MDPI URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED [phenomenex.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol

[label="Decontaminate Area\n(10% Bleach / }

Exposure routes and targeted PPE mitigation strategies for Triazine-2-thiol.

Personal Protective Equipment (PPE) Matrix

• Hand Protection: Nitrile gloves are mandatory. Causality: Latex is highly permeable to organosulfur compounds and the organic solvents (like DMSO or ethanol) required to dissolve them. Nitrile provides a superior chemical barrier. Double-gloving is recommended during synthesis or bulk transfer.

• Respiratory Protection: All open-container handling must occur inside a certified Class II Biological Safety Cabinet or Chemical Fume Hood. If handled outside a hood (e.g., during a spill), an N95 or P100 particulate respirator is required to prevent inhalation of static-charged dust.

• Eye Protection: Chemical splash goggles. Safety glasses are insufficient as they do not protect against airborne dust settling into the ocular cavity.

Standard Operating Procedure (SOP): Preparation of in vitro Assay Solutions

To ensure scientific reproducibility and operator safety, follow this self-validating protocol for preparing a 10 mM stock solution of 4-(Ethylamino)-6-(isopropylamino)-1,3,5-triazine-2-thiol in DMSO.

Phase 1: Environmental & Equipment Validation

• Verify Airflow: Confirm the chemical fume hood flow rate is between 0.4 and 0.6 m/s. Causality: Proper face velocity ensures that the strong, unpleasant odor characteristic of thiol compounds is drawn away from the operator.

• Static Mitigation: Wipe the exterior of the microbalance and the weigh boat with an anti-static ionizing brush or a damp wipe. Causality: Triazine powders hold static charge; neutralizing the environment prevents the powder from "jumping" and aerosolizing during transfer.

Phase 2: Weighing and Solubilization 3. Tare and Transfer: Using a clean stainless-steel spatula, carefully transfer 21.33 mg of the compound into the anti-static weigh boat to achieve a target for a 10 mL solution. 4. Solvent Addition: Transfer the powder into a 15 mL amber glass vial. Add exactly 10 mL of anhydrous DMSO. Causality: Amber glass protects the photosensitive triazine ring from UV degradation, while anhydrous DMSO prevents premature oxidation of the thiol group into a disulfide dimer. 5. Self-Validation Check: Vortex the vial for 30 seconds. Hold the vial against a light source. The protocol is validated only when the solution is completely clear and colorless, with no visible particulates. If particulates remain, sonicate in a water bath for 5 minutes at room temperature.

Spill Response and Disposal Plan

Organosulfur spills require immediate neutralization to prevent widespread odor contamination and environmental toxicity.

Decision tree for the containment and neutralization of Triazine-2-thiol spills.

Step-by-Step Spill Remediation

• Isolate & Don PPE: Evacuate non-essential personnel. Don a P100 respirator, chemical goggles, and double nitrile gloves.

• Containment (Powder): Do not use a broom, as sweeping will aerosolize the toxic dust. Gently place damp absorbent pads over the powder to suppress dust formation.

• Containment (Liquid): If the spill involves a solvent stock, perimeter-dike the spill with sand or vermiculite. Avoid combustible absorbents like sawdust, as thiols can react exothermically with certain organic materials.

• Chemical Decontamination: Wash the spill surface with a 5-10% aqueous solution of sodium bicarbonate. Causality: The weakly acidic thiol group is more readily solubilized and lifted from surfaces in a mildly basic environment 1. Follow with standard detergent and water.

• Disposal: Collect all contaminated pads, gloves, and sweepings into a rigid, sealable hazardous waste container. Label clearly as "Toxic Organosulfur/Triazine Waste." Do not mix with oxidizing waste streams (e.g., nitric acid, peroxides) to prevent violent exothermic reactions 2. Incineration is the only approved method for final destruction.

References

• Arthrobacter aurescens TC1 Metabolizes Diverse s-Triazine Ring Compounds - PMC Source: National Institutes of Health (NIH) URL:[Link]

• Ametryn | C9H17N5S | CID 13263 - PubChem Source: PubChem - NIH URL:[Link]

Sources

• 1. Arthrobacter aurescens TC1 Metabolizes Diverse s-Triazine Ring Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Page loading... [wap.guidechem.com]